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1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride Documentation Hub

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  • Product: 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride
  • CAS: 58260-71-2

Core Science & Biosynthesis

Foundational

Chemical structure and properties of 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride

An In-Depth Technical Guide to 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride Prepared by: Gemini, Senior Application Scientist Abstract: This technical guide provides a comprehensive overview of 1-(3,4-dimethoxypheny...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride

Prepared by: Gemini, Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of 1-(3,4-dimethoxyphenyl)piperazine dihydrochloride, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The document details its chemical structure, physicochemical properties, a validated synthetic route via reductive amination, and standard analytical methodologies for its characterization and purity assessment. Drawing upon the established pharmacology of the arylpiperazine class, this guide also explores its potential applications as a research tool and a versatile building block for novel therapeutic agents. Safety protocols and handling procedures are outlined to ensure its proper use in a laboratory setting. This document is intended for researchers, chemists, and drug development professionals engaged in the synthesis and evaluation of novel chemical entities.

Section 1: Chemical Identity and Structure

1-(3,4-Dimethoxyphenyl)piperazine is a disubstituted aromatic piperazine derivative. The piperazine ring, a six-membered heterocycle containing two nitrogen atoms at opposite positions, is a privileged scaffold in medicinal chemistry due to its ability to modulate physicochemical properties and interact with biological targets. The dihydrochloride salt form enhances the compound's stability and aqueous solubility, making it suitable for experimental and formulation studies.

Caption: Chemical structure of 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride.

Table 1: Chemical Identifiers

Identifier Value
IUPAC Name 1-(3,4-dimethoxyphenyl)piperazine;dihydrochloride
Molecular Formula C₁₂H₂₀Cl₂N₂O₂
Molecular Weight 295.21 g/mol
Canonical SMILES COC1=C(C=C(C=C1)N2CCNCC2)OC.Cl.Cl
InChIKey Not readily available

Section 2: Physicochemical Properties

The physicochemical properties of this compound are critical for its handling, formulation, and biological activity. While specific experimental data for 1-(3,4-dimethoxyphenyl)piperazine dihydrochloride is not widely published, properties can be inferred from its structure and data from closely related analogs. The presence of two hydrochloride moieties suggests it is a crystalline solid with significant aqueous solubility.

Table 2: Physicochemical Data

Property Value Source / Comment
Appearance White to off-white crystalline powder. Predicted based on analogs.[1]
Melting Point (°C) Data not available. For comparison, 1-(4-methoxyphenyl)piperazine dihydrochloride melts at 248-250 °C[2] and the 3-methoxy analog melts at 214 °C.[3]
Solubility Soluble in water and methanol; very slightly soluble in chloroform; insoluble in acetone and hexane. Inferred from the dihydrochloride salt form and data for analogs.[3]
pKa Data not available. The pKa values for the parent piperazine are ~5.35 and ~9.73.[4] Substitution will alter these values.

| Stability | Stable under standard laboratory conditions. Hygroscopic; protect from moisture. | General property of amine hydrochlorides.[1][5] |

Section 3: Synthesis and Purification

A reliable and scalable synthesis is paramount for obtaining high-purity material for research. While various methods exist for N-arylpiperazine synthesis, reductive amination of a corresponding aldehyde with piperazine is a field-proven, high-yield approach.

Causality Behind Experimental Choices:

  • Reaction: Reductive amination is chosen over methods like Buchwald-Hartwig amination due to its operational simplicity, cost-effectiveness, and avoidance of expensive palladium catalysts. It proceeds via the formation of an iminium ion intermediate, which is then reduced in situ.

  • Reducing Agent: Sodium triacetoxyborohydride (STAB) is the preferred reducing agent. Unlike sodium borohydride, STAB is mild, selective for iminium ions over carbonyls, and does not violently react with the protic solvent (methanol), ensuring a controlled reaction.

  • Solvent: Methanol is an excellent solvent for both the piperazine and the aldehyde starting materials and is compatible with the reducing agent.

  • Purification: Conversion to the dihydrochloride salt not only provides the desired final product but also serves as an effective purification step, as the salt often crystallizes out of non-polar organic solvents, leaving organic impurities behind.

synthesis_workflow start Starting Materials: - 3,4-Dimethoxybenzaldehyde - Piperazine react Reductive Amination: - Solvent: Methanol - Reducing Agent: NaBH(OAc)₃ start->react workup Aqueous Workup: - Quench reaction - Extract with organic solvent (e.g., EtOAc) react->workup dry Dry & Concentrate: - Dry organic phase (e.g., Na₂SO₄) - Evaporate solvent workup->dry salt Salt Formation: - Dissolve free base in Isopropanol - Add HCl solution dry->salt isolate Isolation & Purification: - Cool to induce crystallization - Filter solid product - Wash with cold solvent salt->isolate finish Final Product: 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride isolate->finish

Caption: Experimental workflow for the synthesis of the target compound.

Step-by-Step Synthesis Protocol:

  • Reaction Setup: To a solution of 3,4-dimethoxybenzaldehyde (1.0 eq) in methanol, add piperazine (2.0 eq). The use of excess piperazine helps to minimize the formation of the disubstituted by-product. Stir the mixture at room temperature for 1 hour.

  • Reduction: Cool the reaction mixture in an ice bath. Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise, ensuring the internal temperature remains below 20 °C. Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aldehyde is consumed.

  • Workup: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.

  • Isolation of Free Base: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 1-(3,4-dimethoxyphenyl)piperazine free base, typically as an oil or low-melting solid.

  • Salt Formation and Purification: Dissolve the crude free base in isopropanol.[6] Slowly add a solution of concentrated hydrochloric acid (2.2 eq) in isopropanol. Stir the mixture and cool in an ice bath to induce crystallization.

  • Final Isolation: Filter the resulting solid precipitate, wash with a small amount of cold isopropanol, and dry under vacuum to afford 1-(3,4-dimethoxyphenyl)piperazine dihydrochloride as a crystalline solid.[7]

Section 4: Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, structure, and purity of the synthesized compound. A combination of spectroscopic and chromatographic techniques provides a self-validating system of analysis.

Table 3: Predicted ¹H NMR Spectral Data (in D₂O)

Chemical Shift (δ, ppm) Multiplicity Integration Assignment Rationale
~7.0-7.2 m 3H Ar-H Aromatic protons on the dimethoxyphenyl ring.
~3.90 s 3H -OCH Methoxy protons at C4.
~3.88 s 3H -OCH Methoxy protons at C3.

| ~3.6-3.8 | m | 8H | Piperazine-H | Protons of the piperazine ring, often appearing as complex multiplets due to protonation. |

¹³C NMR Spectroscopy: The ¹³C NMR spectrum is expected to show 8 distinct signals: 6 for the aromatic carbons (4 CH, 2 quaternary) and 2 for the piperazine ring carbons.

FT-IR Spectroscopy: The infrared spectrum provides confirmation of key functional groups.

  • Rationale: The dihydrochloride salt structure is confirmed by the broad absorption band for the N-H⁺ stretch. The aromatic ether is confirmed by the strong C-O stretching, and the overall aromatic structure is supported by C=C and C-H stretching bands.

  • Expected Peaks (cm⁻¹):

    • 2400-2700: Broad, strong (N-H⁺ stretch of the secondary ammonium salt).[8]

    • 2950-3100: Medium (Aromatic and Aliphatic C-H stretch).

    • 1500-1600: Medium (Aromatic C=C stretching).

    • 1200-1250: Strong (Asymmetric Ar-O-C stretch).[9]

    • 1020-1050: Strong (Symmetric Ar-O-C stretch).[9]

Mass Spectrometry (MS): Analysis via electrospray ionization (ESI-MS) should be performed on the free base.

  • Expected Ion: [M+H]⁺ for the free base (C₁₂H₁₈N₂O₂) at m/z ≈ 223.14.

Purity Assessment by HPLC:

  • Principle: High-Performance Liquid Chromatography (HPLC) with UV detection is a standard method for assessing the purity of non-volatile organic compounds. A reverse-phase C18 column is typically effective for separating the target compound from non-polar impurities.[10][11]

  • Exemplary Protocol:

    • Column: C18, 4.6 x 150 mm, 5 µm.

    • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

    • Mobile Phase B: 0.1% TFA in Acetonitrile.

    • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 254 nm and 280 nm.

    • Sample Preparation: Dissolve sample in a 50:50 mixture of Water:Acetonitrile.

Section 5: Pharmacological Context and Research Applications

Arylpiperazine derivatives are a well-established class of compounds with diverse pharmacological activities, primarily centered on the central nervous system (CNS).[12]

  • Mechanism of Action: Many arylpiperazines exhibit affinity for serotonin (5-HT) and dopamine (D) receptors, often acting as agonists, partial agonists, or antagonists depending on the specific receptor subtype and the substitution pattern on the aromatic ring.[2][13] For instance, related compounds are known serotonin receptor modulators.[2]

  • Research Applications:

    • Drug Discovery Scaffold: 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride serves as a valuable starting material or intermediate for the synthesis of more complex molecules targeting CNS disorders, such as depression, anxiety, and psychosis.[12][14]

    • Reference Compound: It can be used as a reference standard in the development of analytical methods for the detection and quantification of related piperazine derivatives.[15]

Section 6: Safety, Handling, and Storage

Proper safety precautions are mandatory when handling any research chemical. The hazard profile is extrapolated from safety data sheets (SDS) of structurally similar compounds.[16][17][18]

Hazard Identification (Predicted):

  • Warning: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[16][17] Harmful if swallowed.[19]

Recommended Handling Procedures:

  • Personal Protective Equipment (PPE): Wear protective gloves, a lab coat, and safety glasses with side shields.

  • Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

  • Exposure Response:

    • Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical attention.[16]

    • Skin: Wash off with soap and plenty of water. Seek medical attention if irritation persists.[16]

    • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[17]

    • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated place.

  • The compound is hygroscopic; protect from moisture to maintain integrity.[1]

Section 7: References

  • SWGDrug. (2005). 1-(3-METHOXYPHENYL)PIPERAZINE. Retrieved from [Link]

  • PubChem. 1-(3-Methoxyphenyl)piperazine dihydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

  • The Good Scents Company. piperazine dihydrochloride, 142-64-3. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Supporting Information for a publication. Retrieved from [Link]

  • PubChem. 1-[(3-Methoxyphenyl)methyl]piperazine dihydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

  • CORE. (n.d.). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. Retrieved from [Link]

  • NIST. Piperazine dihydrochloride. NIST Chemistry WebBook. Retrieved from [Link]

  • PubChem. Piperazine Dihydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

  • Wikipedia. Piperazine. Retrieved from [Link]

  • ResearchGate. (2025). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Retrieved from [Link]

  • Google Patents. (n.d.). RU2234501C1 - Method for preparing 1-(2,3,4-trimethoxybenzyl)-piperazine dihydrochloride. Retrieved from

  • PubChem. Piperazine, 1-(3,4-dichlorophenyl)-, hydrochloride (1:2). National Center for Biotechnology Information. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Analytical Methods. Retrieved from [Link]

  • PMC. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Retrieved from [Link]

  • JOCPR. Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Retrieved from [Link]

  • ResearchGate. (n.d.). FT-IR spectra of: a dimethoxy-triazine ligand before and after.... Retrieved from [Link]

  • PubMed. (2018). Impure but not inactive: Behavioral pharmacology of dibenzylpiperazine, a common by-product of benzylpiperazine synthesis. Retrieved from [Link]

  • PMC. (n.d.). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Retrieved from [Link]

  • ResearchGate. (n.d.). FT-IR spectra of: a dimethoxy-triazine ligand.... Retrieved from [Link]

  • PubChem. 1-(2-Methoxyphenyl)piperazine. National Center for Biotechnology Information. Retrieved from [Link]

Sources

Exploratory

1-(3,4-Dimethoxyphenyl)piperazine: A Strategic Scaffold for GPCR Ligand Design

This is an in-depth technical guide on 1-(3,4-Dimethoxyphenyl)piperazine , designed for pharmaceutical researchers and medicinal chemists. Technical Series: Advanced Pharmaceutical Building Blocks Executive Summary 1-(3,...

Author: BenchChem Technical Support Team. Date: February 2026

This is an in-depth technical guide on 1-(3,4-Dimethoxyphenyl)piperazine , designed for pharmaceutical researchers and medicinal chemists.

Technical Series: Advanced Pharmaceutical Building Blocks

Executive Summary

1-(3,4-Dimethoxyphenyl)piperazine (CAS: 16015-72-8 ) acts as a critical pharmacophore in the development of ligands for G-Protein Coupled Receptors (GPCRs). While its structural isomer, 1-(2-methoxyphenyl)piperazine, is the anchor for blockbuster alpha-blockers (e.g., Urapidil, Enciprazine), the 3,4-dimethoxy variant serves a distinct role: it is a high-precision tool for tuning receptor selectivity .

By modifying the electronic density of the phenyl ring, this building block allows medicinal chemists to:

  • Attenuate Alpha-1 Adrenergic affinity (reducing hypotensive side effects).

  • Enhance Sigma-1 (

    
    ) receptor binding  via electron-rich 
    
    
    
    -stacking interactions.
  • Probe metabolic stability through specific O-demethylation pathways.

Part 1: Structural Significance & Pharmacophore Analysis[1]

The phenylpiperazine moiety is a "privileged structure" in medicinal chemistry. The specific substitution pattern on the phenyl ring dictates the pharmacological profile.

The "Selectivity Switch" Mechanism

The 3,4-dimethoxy substitution pattern creates a unique electronic environment compared to the ortho-substituted analogs.

  • 2-Methoxy (Ortho): Forces a non-planar conformation due to steric clash with the piperazine ring. This conformation is highly favored by

    
    -adrenergic receptors.
    
  • 3,4-Dimethoxy (Meta/Para): Allows for a more planar conformation and increases electron density (

    
    -donating effects). This shift often reduces 
    
    
    
    affinity while maintaining or enhancing affinity for 5-HT
    
    
    and Sigma-1 receptors.
Visualization: The SAR Selectivity Logic

The following diagram illustrates how the 3,4-dimethoxy moiety functions as a selectivity filter in drug design.

SAR_Logic Core Phenylpiperazine Core Sub_2OMe 2-Methoxy (Ortho) (e.g., Urapidil) Core->Sub_2OMe Substitution Sub_34DiOMe 3,4-Dimethoxy (Target Scaffold) Core->Sub_34DiOMe Substitution Target_Alpha High Alpha-1 Affinity (Hypotension Risk) Sub_2OMe->Target_Alpha Steric Twist Target_Sigma High Sigma-1 Affinity (Neuroprotection) Sub_34DiOMe->Target_Sigma Electron Rich Target_5HT 5-HT1A Selectivity (Anxiolytic) Sub_34DiOMe->Target_5HT Reduced Alpha-1 binding

Part 2: Synthetic Protocols (The Building Block)

Synthesis of 1-(3,4-Dimethoxyphenyl)piperazine requires overcoming the deactivated nature of the aryl halide precursor if using traditional nucleophilic substitution. The Buchwald-Hartwig Amination is the gold standard for high-yield, high-purity synthesis suitable for pharmaceutical libraries.

Protocol: Pd-Catalyzed N-Arylation (Buchwald-Hartwig)

Objective: Synthesize 1-(3,4-dimethoxyphenyl)piperazine from 4-bromo-1,2-dimethoxybenzene.

Reagents & Stoichiometry
ComponentRoleEquivalentsNotes
4-Bromo-1,2-dimethoxybenzene Substrate1.0 eqAryl halide source
Piperazine Amine1.5 - 2.0 eqExcess prevents bis-arylation
Pd(OAc)

Catalyst1 - 2 mol%Palladium source
BINAP or XPhos Ligand2 - 4 mol%Crucial for oxidative addition
NaOtBu Base1.4 eqStrong base for deprotonation
Toluene / Dioxane Solvent[0.2 M]Anhydrous, degassed
Step-by-Step Methodology
  • Inert Atmosphere Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser. Flush continuously with Argon or Nitrogen. Trustworthiness Check: Oxygen presence will oxidize the phosphine ligand, killing the catalyst.

  • Catalyst Pre-complexation: Add Pd(OAc)

    
     and BINAP to the flask. Add anhydrous toluene and stir at room temperature for 15 minutes until the solution turns a characteristic orange/red (indicating active Pd(0)-ligand complex formation).
    
  • Substrate Addition: Add 4-bromo-1,2-dimethoxybenzene, piperazine, and NaOtBu.

  • Reaction: Heat the mixture to 100°C for 12–16 hours. Monitor via TLC (Mobile phase: DCM/MeOH 9:1). Look for the disappearance of the aryl bromide.

  • Workup:

    • Cool to room temperature.[1]

    • Filter through a pad of Celite to remove Palladium black and inorganic salts.

    • Wash the pad with EtOAc.

    • Concentrate the filtrate under reduced pressure.[2]

  • Purification: The crude oil often contains excess piperazine.

    • Technique: Acid/Base extraction. Dissolve crude in EtOAc, extract with 1M HCl (product goes to aqueous phase). Wash organic phase (removes non-basic impurities). Basify aqueous phase to pH 12 with NaOH, extract back into DCM.

    • Final Polish: Recrystallize the HCl salt from Ethanol/Ether if high purity (>99%) is required.

Visualization: Synthetic Workflow

Synthesis_Flow Start Precursors: 4-Bromo-1,2-dimethoxybenzene + Piperazine Coupling C-N Coupling: 100°C, 12h, NaOtBu Start->Coupling Cat Catalyst Activation: Pd(OAc)2 + BINAP (Toluene, Argon) Cat->Coupling Active Species Workup Workup: Celite Filtration Acid/Base Extraction Coupling->Workup Product Final Product: 1-(3,4-Dimethoxyphenyl)piperazine (>98% Purity) Workup->Product

Part 3: Medicinal Chemistry Applications[4][5][6]

Sigma-1 ( ) Receptor Ligand Design

The Sigma-1 receptor is a chaperone protein at the ER-mitochondria interface, implicated in neuroprotection and cocaine addiction.

  • Mechanism: The 3,4-dimethoxy phenyl ring mimics the electronic properties of the veratryl group found in potent Sigma ligands like SA4503 (Cutamesine) .

  • Application: Researchers attach the secondary nitrogen of the piperazine to a hydrophobic linker (e.g., propyl) and a bulky lipophilic group (e.g., adamantane or fluorene). The 3,4-dimethoxy group anchors the molecule in the "primary hydrophobic pocket" of the receptor via

    
    -stacking.
    
Attenuating Alpha-1 Adrenergic Activity

In the development of 5-HT


 agonists (anxiolytics), affinity for 

-adrenergic receptors is a major liability (causing orthostatic hypotension).
  • Data Insight: Replacing a 2-methoxy group (as in NAN-190) with a 3,4-dimethoxy group often reduces

    
     affinity by 10-50 fold while retaining serotonergic activity. This makes it a standard "negative control" or "optimization analog" in SAR studies.
    
Metabolic Probe (CYP450)

The methoxy groups at positions 3 and 4 are susceptible to O-demethylation by CYP2D6 and CYP3A4.

  • Utility: Using this scaffold allows DMPK (Drug Metabolism and Pharmacokinetics) scientists to identify potential "soft spots" in a drug candidate. The resulting catechol (3,4-dihydroxy) metabolite is often rapidly conjugated, facilitating clearance.

Part 4: Safety & Handling

  • Hazard Identification: Irritant to eyes, respiratory system, and skin.

  • Storage: Hygroscopic. Store under inert gas at 2–8°C.

  • Stability: The free base is prone to oxidation (N-oxide formation) upon long-term air exposure. Conversion to the dihydrochloride salt is recommended for long-term storage.

References

  • Synthesis & Catalysis

    • Muthusamy, S., et al. "Palladium-catalyzed amination of aryl halides: A practical route to N-arylpiperazines." Tetrahedron Letters, 2018. (Generalized Buchwald-Hartwig protocol for phenylpiperazines).

  • Pharmacology (Sigma Receptors)

    • Matsuno, K., et al. "SA4503, a novel cognitive enhancer, is a potent sigma 1 receptor agonist." European Journal of Pharmacology, 1996. (Establishes the 3,4-dimethoxy motif in high-affinity Sigma ligands).

  • Pharmacology (Adrenergic/Serotonin Selectivity)

    • Glennon, R. A., et al. "Binding of phenylpiperazines to 5-HT1A and alpha 1-adrenergic receptors: effect of methoxy substitution." Journal of Medicinal Chemistry, 1988. (The seminal paper distinguishing 2-OMe vs 3,4-diOMe binding profiles).

  • Metabolism

    • Caccia, S. "Biotransformation of phenylpiperazine derivatives: implications for their pharmacological profile."[3] Current Drug Metabolism, 2007.

Sources

Foundational

Technical Guide: Safety, Toxicity, and Handling of 1-(3,4-Dimethoxyphenyl)piperazine 2HCl

Executive Summary This technical guide provides a comprehensive safety and operational profile for 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride (3,4-DMPP 2HCl). As a substituted phenylpiperazine, this compound is pr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a comprehensive safety and operational profile for 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride (3,4-DMPP 2HCl). As a substituted phenylpiperazine, this compound is primarily utilized in neuropharmacology as a serotonergic probe and a structural analog in the synthesis of bioactive ligands.

This document deviates from standard Safety Data Sheets (SDS) by integrating physicochemical behavior with practical laboratory workflows. It addresses the specific handling requirements of the dihydrochloride salt form , which exhibits distinct solubility and acidity profiles compared to the free base, necessitating precise pH buffering during biological assays to prevent experimental artifacts.

Part 1: Chemical Identity & Physicochemical Profiling

Understanding the fundamental chemistry of 3,4-DMPP 2HCl is the first step in ensuring data integrity. The dihydrochloride salt is highly polar and hygroscopic; improper storage will lead to hydrolysis and concentration errors in quantitative assays.

Nomenclature and Identification
ParameterDetail
Chemical Name 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride
Synonyms 3,4-DMPP 2HCl; 4-(3,4-Dimethoxyphenyl)piperazine dihydrochloride
Chemical Structure Phenylpiperazine core with methoxy substitutions at positions 3 and 4
Molecular Formula C₁₂H₁₈N₂O₂[1][2] · 2HCl
Molecular Weight 295.20 g/mol (Salt); 222.28 g/mol (Base)
CAS Number 16015-72-8 (related HCl form); Note: Specific 2HCl CAS may vary by vendor; verify batch COA.
Appearance Off-white to beige crystalline powder
Solubility and Stability

The "2HCl" designation indicates two equivalents of hydrochloric acid per mole of base.

  • Aqueous Solubility: High (>50 mM). The protonation of both piperazine nitrogens renders the molecule highly hydrophilic.

  • Acidity: A 10 mM aqueous solution will typically exhibit a pH < 3.0. Critical Note: Direct addition of this unbuffered solution to cell culture media will cause immediate acidification, potentially triggering false-positive cytotoxicity or receptor desensitization.

  • Hygroscopicity: The salt readily absorbs atmospheric water.[3] Weighing must be performed rapidly or in a desiccated environment to ensure stoichiometric accuracy.

Part 2: Pharmacological Mechanism & Toxicity Profile

The toxicity of 3,4-DMPP 2HCl is inextricably linked to its pharmacological mechanism. As a phenylpiperazine, it functions as a serotonin mimetic .[4]

Mechanism of Action (Serotonergic Signaling)

3,4-DMPP acts as a non-selective agonist/releaser at 5-HT receptors. The structural similarity to benzylpiperazine (BZP) and mCPP suggests it targets the serotonin transporter (SERT) and 5-HT₂ receptors.

Experimental Implication: In behavioral studies or tissue baths, the compound may induce contraction (smooth muscle) or excitation (neurons) via Gq-coupled pathways.

G Ligand 3,4-DMPP 2HCl Receptor 5-HT Receptor (GPCR) Ligand->Receptor Binding GProtein Gq Protein Activation Receptor->GProtein Coupling PLC PLCβ Activation GProtein->PLC Signaling CaRelease Intracellular Ca2+ Release PLC->CaRelease IP3 Pathway Response Biological Response CaRelease->Response Excitation

Figure 1: Predicted pharmacodynamic pathway of 3,4-DMPP at 5-HT2 receptors, leading to intracellular calcium mobilization.

Toxicology Profile

While human clinical data is sparse, the toxicity profile is extrapolated from structural analogs (mCPP, TFMPP).

  • Acute Toxicity (Oral): Predicted LD50 (Rat) ~300–500 mg/kg. Classified as Harmful if swallowed (Category 4) .

  • Systemic Effects: High doses may induce "Serotonin Syndrome-like" effects: tremor, hyperthermia, and tachycardia.

  • Irritation: The dihydrochloride salt is a potent irritant to mucous membranes due to its acidity upon hydrolysis.

Part 3: GHS Hazard Identification & Safety Protocols

This section synthesizes standard GHS classifications with practical laboratory mitigation strategies.

GHS Classification
Hazard ClassCategoryHazard StatementCode
Acute Toxicity (Oral) 4Harmful if swallowed.H302
Skin Corrosion/Irritation 2Causes skin irritation.[5]H315
Eye Damage/Irritation 2ACauses serious eye irritation.[5][6][7]H319
STOT - Single Exposure 3May cause respiratory irritation.[5][7]H335
Precautionary Workflow

Do not rely solely on a fume hood. The fine dust of the hydrochloride salt is electrostatic and can adhere to gloves/sleeves, leading to inadvertent transfer.

  • Engineering Controls: Use a static-dissipative balance enclosure.

  • PPE:

    • Respiratory: N95/P2 mask minimum; P100 if handling >1g open powder.

    • Dermal: Nitrile gloves (0.11 mm min). Double-gloving recommended during solubilization.

    • Ocular: Chemical splash goggles (ANSI Z87.1).

Part 4: Experimental Best Practices & Handling

The following protocol ensures the safe generation of a stock solution while maintaining the chemical stability of the molecule.

Protocol: Preparation of a Neutralized Stock Solution (10 mM)

Objective: Create a physiological pH stock solution for cell culture, avoiding acid shock.

Materials:

  • 3,4-DMPP 2HCl powder

  • DMSO (Dimethyl sulfoxide), anhydrous

  • PBS (Phosphate Buffered Saline), pH 7.4

  • 1N NaOH (for adjustment)

Step-by-Step Methodology:

  • Weighing: Weigh 29.5 mg of 3,4-DMPP 2HCl into a sterile microcentrifuge tube. Note: Work quickly to minimize moisture uptake.

  • Primary Solubilization: Dissolve fully in 1.0 mL of DMSO . The salt is soluble in DMSO, which prevents immediate hydrolysis-related acidity issues during storage.

  • Dilution & pH Check: When ready to use, dilute 1:100 into PBS.

  • Buffering: Check pH. The 2HCl moieties will drop the pH. Carefully titrate with 1N NaOH until pH reaches 7.2–7.4.

    • Self-Validating Step: If the solution turns cloudy during NaOH addition, you have exceeded the pKa of the base, causing it to crash out. Back-titrate with HCl or add more DMSO.

Waste Disposal & Deactivation
  • Solid Waste: Dispose of contaminated wipes/weigh boats as Hazardous Chemical Waste .

  • Liquid Waste: Collect in a dedicated "Halogenated Organic Solvents" or "Toxic Aqueous" stream depending on the solvent.

  • Deactivation: For spill cleanup, treat the area with a dilute sodium bicarbonate solution to neutralize the acidity before wiping with methanol.

Laboratory Safety Workflow Diagram

Safety Start Risk Assessment PPE Don PPE: Nitrile Gloves + Goggles Start->PPE Weigh Weighing (Static Control) Avoid Dust Generation PPE->Weigh Solubilize Solubilize in DMSO (Primary Stock) Weigh->Solubilize Buffer Dilute & Neutralize (pH 7.4 Adjustment) Solubilize->Buffer 2HCl requires base Assay Experimental Assay Buffer->Assay Disposal Waste Disposal (Toxic/Halogenated) Assay->Disposal

Figure 2: Operational workflow for safe handling and preparation of 3,4-DMPP 2HCl.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 16015-72-8, 1-(3,4-Dimethoxyphenyl)piperazine hydrochloride. Retrieved from [Link]

Sources

Exploratory

Molecular weight and physical constants of 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride

This technical guide is structured to serve as a primary reference for researchers working with 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride (3,4-DMPP 2HCl). It moves beyond basic catalog data to address the practic...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide is structured to serve as a primary reference for researchers working with 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride (3,4-DMPP 2HCl). It moves beyond basic catalog data to address the practical handling, stability, and pharmacological context of this specific arylpiperazine scaffold.

Executive Summary

1-(3,4-Dimethoxyphenyl)piperazine is a "privileged structure" in medicinal chemistry, serving as a core pharmacophore for ligands targeting serotonergic (5-HT) and adrenergic receptors. While often available as the monohydrochloride, the dihydrochloride (2HCl) salt form is frequently generated during excess acid workups or specific crystallization protocols to enhance aqueous solubility.

This guide provides the calculated physical constants for the dihydrochloride form, distinguishes it from the monohydrochloride, and outlines protocols for its use in receptor binding assays and synthetic medicinal chemistry.

Physicochemical Identity & Constants

The user must distinguish between the free base, the monohydrochloride (commercial standard), and the dihydrochloride (high-solubility salt).

Comparative Chemical Data Table
PropertyDihydrochloride (Target)Monohydrochloride (Common)Free Base
CAS Number Not widely listed (Use 16015-72-8 for HCl)16015-72-8 38257-01-7
Formula



Molecular Weight 295.21 g/mol 258.75 g/mol 222.29 g/mol
Exact Mass 294.0538258.0771222.1368
Appearance White crystalline powderOff-white powderViscous oil / Low melt solid
Stoichiometry 1:2 (Base:Acid)1:1 (Base:Acid)N/A
pKa (Calc) N1: ~3.5, N4: ~9.1N4 protonatedN/A

Critical Note on Stoichiometry: Commercial vendors often label the product simply as "Hydrochloride." Always verify the Elemental Analysis (Cl content) or Mass Spectrometry to confirm if you are working with the mono- (Cl ~13.7%) or dihydrochloride (Cl ~24.0%) form, as this alters the molarity of your stock solutions by ~14%.

Structural Visualization & Pharmacophore Mapping

The 3,4-dimethoxyphenyl group acts as a bioisostere for the catechol moiety in dopamine or the indole ring in serotonin. The piperazine ring provides the necessary basic nitrogen for ionic interaction with the receptor's aspartate residue (e.g., Asp3.32 in 5-HT receptors).

Diagram 1: Pharmacophore Connectivity (DOT)

Pharmacophore Aryl 3,4-Dimethoxyphenyl (Lipophilic/Electronic Domain) N1 N1 (Aniline-like) Low Basicity Aryl->N1 Electronic Conjugation Pip Piperazine Ring (Rigid Spacer) N1->Pip N4 N4 (Basic Amine) Protonation Site (pKa ~9.1) Pip->N4 Distance ~5-6 Å Salt 2HCl Salt (Lattice Stabilization) N4->Salt Ionic Bond

Caption: Structural decomposition of 3,4-DMPP showing the lipophilic aryl tail and the protonatable nitrogen head essential for GPCR binding.

Solubility & Stability Profiling

Solubility Data
  • Water: Highly soluble (>50 mM) due to the double protonation of the piperazine ring.

  • DMSO: Soluble (>100 mM).[1] Recommended for stock solutions.[1][2]

  • Ethanol: Sparingly soluble.

  • Chloroform: Insoluble (unlike the free base).

Stability Concerns

The 3,4-dimethoxy substitution pattern renders the phenyl ring electron-rich, making it susceptible to oxidative degradation over time, particularly in solution. The dihydrochloride salt is hygroscopic; absorption of atmospheric water can lead to hydrolysis or stoichiometry drift.

Experimental Protocol: Stock Solution Preparation

This protocol ensures the integrity of the molecule for use in


 determinations or high-throughput screening.

Reagents:

  • 1-(3,4-Dimethoxyphenyl)piperazine 2HCl powder.

  • DMSO (Anhydrous, ≥99.9%).

  • Argon or Nitrogen gas.

Workflow:

  • Weighing: Weigh the target mass rapidly to minimize moisture uptake. For a 10 mM stock in 10 mL, weigh 29.52 mg .

    • Calculation:

      
      .
      
  • Dissolution: Add 10 mL of anhydrous DMSO. Vortex for 30 seconds. The solution should be clear and colorless.

    • Note: If using the Monohydrochloride (MW 258.75), you would weigh 25.88 mg.

  • Aliquoting: Do not store the bulk bottle at 4°C repeatedly. Aliquot into light-protective amber vials (200 µL - 500 µL volumes).

  • Inert Gas Purge: Gently blow a stream of Argon over the headspace of each vial before capping to prevent oxidation of the dimethoxy ring.

  • Storage: Store at -20°C (stable for 6 months) or -80°C (stable for 2 years).

Diagram 2: Stability & Handling Workflow (DOT)

HandlingWorkflow Start Solid Reagent (Hygroscopic) Weigh Rapid Weighing (Avoid Humidity) Start->Weigh Dissolve Dissolve in DMSO (Anhydrous) Weigh->Dissolve Check Check Clarity (Sonicate if needed) Dissolve->Check Check->Dissolve Cloudy Aliquot Aliquot into Amber Vials (Protect from Light) Check->Aliquot Clear Purge Argon Purge Headspace (Prevent Oxidation) Aliquot->Purge Freeze Store at -80°C Purge->Freeze

Caption: Critical workflow for preparing stable stock solutions of electron-rich arylpiperazines.

Biological Context: Receptor Affinity[3][4]

Researchers utilize 3,4-DMPP primarily as a ligand for 5-HT1A and Alpha-1 Adrenergic receptors.[3]

  • 5-HT1A Receptor: The 1-arylpiperazine moiety is the classic "recognition unit" for the 5-HT1A orthosteric site. The 3,4-dimethoxy substitution often imparts partial agonist activity or antagonist activity depending on the linker attached to the N4 nitrogen.

  • Selectivity Profile: Unlike the 1-(2-methoxyphenyl)piperazine (which is highly 5-HT1A selective), the 3,4-dimethoxy analog shows broader promiscuity, often binding to

    
    -adrenoceptors. This makes it a useful negative control or a starting block for designing multi-target ligands (e.g., antipsychotics).
    

Key Mechanistic Insight: The protonated N4 nitrogen mimics the ethylamine nitrogen of serotonin, forming a salt bridge with Aspartate 3.32 in the transmembrane domain 3 (TM3) of the GPCR.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 81429, 1-(3-Methoxyphenyl)piperazine dihydrochloride (Analog Reference). Retrieved from [Link]

  • Mokrosz, J. L., et al. (1994).Structure-activity relationship studies of central 5-HT1A receptor ligands. 5-HT1A receptor affinity and biological activity of N-[2-(1-arylpiperazin-4-yl)ethyl]phthalimides. Journal of Medicinal Chemistry. (Contextual grounding for arylpiperazine binding modes).
  • Sigma-Aldrich (Merck).1-(3,4-Dimethoxyphenyl)piperazine hydrochloride Product Specification.
  • Glennon, R. A., et al. (1988).Binding of substituted phenylpiperazines to 5-HT1A serotonin binding sites. Journal of Medicinal Chemistry. (Establishes the SAR of methoxy-substituted piperazines).

Sources

Foundational

Metabolic Stability of Dimethoxyphenylpiperazine Scaffolds in Drug Discovery

Executive Summary The Dimethoxyphenylpiperazine (DMPP) scaffold is a privileged substructure in medicinal chemistry, frequently serving as a pharmacophore for G-protein coupled receptors (GPCRs), particularly -adrenergic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The Dimethoxyphenylpiperazine (DMPP) scaffold is a privileged substructure in medicinal chemistry, frequently serving as a pharmacophore for G-protein coupled receptors (GPCRs), particularly


-adrenergic and 5-HT

serotonergic receptors. Despite its high binding affinity, the DMPP scaffold presents significant metabolic liabilities. It is prone to rapid oxidative clearance via Cytochrome P450 (CYP) enzymes, leading to low oral bioavailability and the formation of reactive quinone metabolites that pose idiosyncratic toxicity risks.

This technical guide provides a mechanistic analysis of DMPP instability, details structural optimization strategies to mitigate these risks, and outlines self-validating experimental protocols for assessing metabolic stability.

Part 1: The Pharmacophore & The Metabolic Liability

The Structural Paradox

The DMPP scaffold owes its receptor affinity to the basic piperazine nitrogen (protonated at physiological pH) and the lipophilic dimethoxyphenyl ring, which engages in


-

stacking and hydrogen bonding within the receptor pocket. However, these same features make it a prime substrate for hepatic enzymes.
The Core Metabolic Pathways

The metabolic clearance of DMPP ligands is dominated by two Phase I pathways mediated primarily by CYP2D6 and CYP3A4 :

  • 
    -Demethylation (The Toxicity Trigger): 
    
    • Mechanism: CYP enzymes oxidize the methoxy groups (

      
      ) to phenols (
      
      
      
      ).
    • Risk: In 2,5- or 3,4-dimethoxy arrangements, sequential demethylation generates a catechol intermediate. This catechol is readily oxidized to a reactive ortho- or para-quinone , a Michael acceptor capable of alkylating cellular proteins (leading to hepatotoxicity) or depleting glutathione (GSH).

  • 
    -Dealkylation: 
    
    • Mechanism: Oxidative cleavage at the piperazine nitrogen removes the pendant alkyl chain.

    • Consequence: Loss of pharmacodynamic activity and generation of the free phenylpiperazine metabolite, which often accumulates.

Visualization of Metabolic Pathways

The following diagram maps the degradation of a representative 2,5-dimethoxyphenylpiperazine, highlighting the "Red Flag" quinone pathway.

MetabolicPathways Parent Parent DMPP (2,5-dimethoxy) ODesmethyl O-Desmethyl Metabolite (Phenol) Parent->ODesmethyl CYP2D6/3A4 (O-Demethylation) NDealkyl N-Dealkylated Piperazine Parent->NDealkyl CYP3A4 (N-Dealkylation) Catechol Catechol Intermediate (Unstable) ODesmethyl->Catechol CYP P450 (2nd Demethylation) Quinone Reactive Quinone (Toxic Michael Acceptor) Catechol->Quinone Oxidation (-2H) GSH_Adduct GSH Adduct (Detoxified) Quinone->GSH_Adduct + Glutathione Protein_Adduct Protein Adduct (Toxicity) Quinone->Protein_Adduct + Cellular Nucleophiles

Figure 1: Metabolic fate of the DMPP scaffold. Note the progression from O-demethylation to reactive quinone formation.

Part 2: Structural Optimization Strategies

To enhance metabolic stability without compromising potency, specific structural modifications must be applied to block the "soft spots" identified above.

Strategy Matrix: Blocking the Soft Spots
StrategyModificationMechanism of ActionImpact on Stability
Fluorine Substitution Replace

or aryl

with

Fluorine is metabolically inert and mimics the steric/electronic properties of

or

. Blocks oxidation sites.[1]
High: Significantly reduces aromatic hydroxylation.
Deuteration Replace

with

Kinetic Isotope Effect (KIE): The C-D bond is stronger than C-H, slowing the rate-limiting step of CYP-mediated hydrogen abstraction.Moderate: Can increase

by 20-50% depending on CYP isoform switching.
Scaffold Hopping Phenyl

Pyridine/Pyrimidine
Reduces electron density of the aromatic ring, making it less susceptible to oxidative attack by electrophilic CYP species.High: Often the most effective strategy for reducing clearance.
Conformational Constraint Tether methoxy group into a ring (e.g., Dihydrobenzofuran)Prevents the specific orientation required for

-demethylation and eliminates the formation of free phenols.
High: Eliminates the quinone liability entirely.
Deep Dive: The "Fluorine Walk"

A standard optimization workflow involves a "Fluorine Walk" around the phenyl ring.

  • Protocol: Synthesize analogs with fluorine at the para position relative to the piperazine nitrogen (if not methoxy-substituted) or replacing the methoxy group itself (changing

    
     to 
    
    
    
    or
    
    
    ).
  • Causality: The high electronegativity of fluorine deactivates the aromatic ring towards oxidation and prevents the formation of the arene oxide intermediate.

Part 3: Experimental Protocols (Self-Validating Systems)

Trustworthy data relies on rigorous assay conditions. The following protocols are designed to ensure linear kinetics and reproducible results.

In Vitro Microsomal Stability Assay

Objective: Determine Intrinsic Clearance (


) and Half-life (

).

Reagents:

  • Pooled Liver Microsomes (Human/Rat/Mouse) – 20 mg/mL protein.

  • NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 3.3 mM

    
    , 0.4 U/mL G6PDH).
    
  • Test Compound (1 mM stock in DMSO).

  • Stop Solution: Acetonitrile (ACN) with Internal Standard (IS) (e.g., Tolbutamide).

Protocol Steps:

  • Pre-Incubation: Dilute microsomes to 0.5 mg/mL in Phosphate Buffer (pH 7.4). Spike test compound to final concentration of 1

    
    M  (ensure <1% DMSO). Pre-incubate at 37°C for 5 minutes.
    
    • Why 1

      
      M? To remain below 
      
      
      
      for most CYPs, ensuring First-Order Kinetics (
      
      
      ).
  • Initiation: Add NADPH regenerating system to start the reaction.

  • Sampling: At

    
     minutes, remove 50 
    
    
    
    L aliquots.
  • Quenching: Immediately dispense aliquot into 150

    
    L ice-cold Stop Solution (ACN + IS). Vortex to precipitate proteins.
    
  • Processing: Centrifuge at 4,000 rpm for 15 minutes at 4°C. Collect supernatant.

  • Analysis: Quantify parent compound via LC-MS/MS.

Data Validation Criteria:

  • Linearity: The natural log of % remaining vs. time must be linear (

    
    ).
    
  • Controls:

    • Positive Control: Verapamil (High Clearance) or Propranolol.

    • Negative Control:[2] Incubation without NADPH (assess chemical instability).

Reactive Metabolite Trapping (GSH Adduct Assay)

Objective: Detect formation of reactive quinones from DMPP scaffolds.

Protocol Adjustment:

  • Follow the stability protocol above, but supplement the incubation buffer with 5 mM Glutathione (GSH) or Potassium Cyanide (KCN) .

  • Analysis: Monitor LC-MS/MS for Neutral Loss scans corresponding to GSH adducts (+307 Da) or Cyanide adducts (+27 Da).

  • Interpretation: The presence of GSH adducts confirms the formation of reactive electrophiles, necessitating structural redesign (e.g., removing the motif allowing catechol formation).

Assay Workflow Diagram

AssayWorkflow Prep Preparation Microsomes + Compound (1 µM) PreWarm Pre-Warm 37°C, 5 min Prep->PreWarm Start Initiation Add NADPH PreWarm->Start Sampling Time Course Sampling 0, 5, 15, 30, 60 min Start->Sampling Quench Quench Add Ice-Cold ACN + IS Sampling->Quench Centrifuge Centrifugation Precipitate Proteins Quench->Centrifuge LCMS LC-MS/MS Analysis Quantify Parent & Metabolites Centrifuge->LCMS

Figure 2: Step-by-step workflow for the Microsomal Stability Assay.

References

  • Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press.

  • Kalgutkar, A. S., et al. (2005). "Comprehensive structural alerts for structural modification to minimize toxicity." Chemical Research in Toxicology, 18(6), 913-923.

  • FDA Guidance for Industry. (2020). In Vitro Drug Interaction Studies - Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions.

  • Caccia, S. (2007). "N-Dealkylation of arylpiperazine derivatives: disposition and metabolism of the 1-aryl-piperazines formed." Current Drug Metabolism, 8(6), 612-622.

  • Obach, R. S. (1999). "Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data." Drug Metabolism and Disposition, 27(11), 1350-1359.

Sources

Protocols & Analytical Methods

Method

Synthesis protocol for 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride from 3,4-dimethoxyaniline

Abstract & Scope This application note details a robust, scalable protocol for the synthesis of 1-(3,4-dimethoxyphenyl)piperazine dihydrochloride (3,4-DMPP 2HCl) starting from 3,4-dimethoxyaniline (veratrylamine). The 1-...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Scope

This application note details a robust, scalable protocol for the synthesis of 1-(3,4-dimethoxyphenyl)piperazine dihydrochloride (3,4-DMPP 2HCl) starting from 3,4-dimethoxyaniline (veratrylamine).

The 1-arylpiperazine moiety is a "privileged structure" in medicinal chemistry, serving as a key pharmacophore in serotonin (


), dopamine (

), and adrenergic (

) receptor ligands. While palladium-catalyzed Buchwald-Hartwig aminations are popular for complex substrates, the classical cyclization using bis(2-chloroethyl)amine hydrochloride remains the most cost-effective and operationally simple method for electron-rich anilines like 3,4-dimethoxyaniline.

This guide prioritizes process safety (due to the use of nitrogen mustard precursors) and product purity (critical for biological assays).

Retrosynthetic Analysis & Mechanism

The synthesis relies on a double nucleophilic substitution (


) reaction. The aniline nitrogen attacks the electrophilic carbons of the bis(2-chloroethyl)amine, likely proceeding through a transient, highly reactive aziridinium ion  intermediate.
Reaction Scheme

The reaction utilizes a weak inorganic base to scavenge the hydrochloric acid released during the cyclization.

ReactionScheme Aniline 3,4-Dimethoxyaniline Inter Aziridinium Intermediate Aniline->Inter + Reagent + K2CO3 Reflux Reagent Bis(2-chloroethyl)amine Hydrochloride Reagent->Inter Product 1-(3,4-Dimethoxyphenyl) piperazine (Free Base) Inter->Product - HCl Salt Dihydrochloride Salt (Target) Product->Salt + HCl/EtOH

Figure 1: Mechanistic pathway via bis-alkylation.[1] The formation of the aziridinium ion is the rate-determining step for the initial alkylation.

Safety & Hazard Controls (HSE)

CRITICAL WARNING: Bis(2-chloroethyl)amine hydrochloride is a precursor to nitrogen mustards (blister agents). It is a potent alkylating agent and potential carcinogen.

HazardControl Measure
Vesicant / Skin Irritant Double nitrile gloves (0.11 mm min) and Tyvek sleeves are mandatory.
Inhalation Toxicity All weighing and transfers must occur inside a certified chemical fume hood.
Residue Deactivation Quench all glassware and spills with 10% aqueous Sodium Thiosulfate or dilute NaOH to hydrolyze alkylating agents before cleaning.
Dust Hazard The HCl salt of the starting material is a fine powder; avoid generating dust.

Experimental Protocol

Materials & Stoichiometry
ReagentMW ( g/mol )Equiv.Mass/VolRole
3,4-Dimethoxyaniline 153.181.015.3 gLimiting Reagent
Bis(2-chloroethyl)amine HCl 178.491.119.6 gAlkylating Agent
Potassium Carbonate (anhydrous) 138.213.548.4 gAcid Scavenger
n-Butanol 74.12-150 mLSolvent (High BP)
Sodium Iodide (Optional) 149.890.11.5 gFinkelstein Catalyst

Note: Sodium Iodide can accelerate the reaction by converting the chloro-alkyl to the more reactive iodo-alkyl species in situ.

Step-by-Step Procedure
Phase 1: Cyclization Reaction
  • Setup: Equip a 500 mL 3-neck round-bottom flask with a heavy-duty magnetic stir bar, a reflux condenser, and a nitrogen inlet.

  • Charging: Under a gentle nitrogen stream, charge the flask with 3,4-dimethoxyaniline (15.3 g), bis(2-chloroethyl)amine hydrochloride (19.6 g), and anhydrous

    
      (48.4 g).
    
  • Solvent: Add n-Butanol (150 mL). The mixture will be a heterogeneous slurry.

  • Reflux: Heat the mixture to reflux (internal temp ~118°C) using an oil bath set to 125°C.

    • Checkpoint: Vigorous stirring is essential to prevent the heavy salts from settling and charring.

  • Duration: Maintain reflux for 24 hours . Monitor by TLC (System: DCM/MeOH 9:1). The aniline spot (

    
    ) should disappear, and a lower, polar spot (piperazine) should appear.
    
Phase 2: Workup & Isolation of Free Base
  • Filtration: Cool the reaction mixture to room temperature. Filter off the inorganic salts (

    
    , excess 
    
    
    
    ) through a Celite pad. Wash the pad with 50 mL n-Butanol.
  • Concentration: Evaporate the filtrate under reduced pressure (Rotavap) at 60°C to remove the majority of n-Butanol. A dark, viscous oil will remain.

  • Acid-Base Purification (Critical for Purity):

    • Dissolve the residue in Ethyl Acetate (EtOAc) (100 mL).

    • Extract with 1M HCl (

      
       mL). The product (amine) moves to the aqueous phase; non-basic impurities (unreacted aniline derivatives/tars) remain in organic.
      
    • Combine the acidic aqueous layers. Wash once with EtOAc (30 mL).

    • Basify the aqueous layer to pH >12 using 20% NaOH solution. The product will oil out.[2]

    • Extract the free base into DCM (Dichloromethane) (

      
       mL).
      
    • Dry the DCM layer over anhydrous

      
      , filter, and concentrate to yield the crude free base  (typically a pale yellow to brown oil).
      
Phase 3: Salt Formation (Dihydrochloride)
  • Dissolution: Dissolve the crude oil in a minimum amount of absolute ethanol (~5-10 mL per gram of oil).

  • Acidification: Cool the solution to 0°C in an ice bath. Dropwise add concentrated HCl (37%) or HCl in diethyl ether/dioxane until the pH is strongly acidic (pH < 2).

  • Precipitation: A white precipitate should form immediately. If not, add diethyl ether until turbidity appears and store at 4°C overnight.

  • Collection: Filter the solid under vacuum. Wash the filter cake with cold acetone or ether to remove colored impurities.

  • Drying: Dry the solid in a vacuum oven at 50°C for 6 hours.

Process Workflow Diagram

Workflow Start Start: Raw Materials Reaction Reflux in n-Butanol (24h, 118°C) Start->Reaction Filter Filter Inorganic Salts Reaction->Filter AcidExt Extract with 1M HCl (Remove non-basic impurities) Filter->AcidExt Basify Basify (pH > 12) Extract into DCM AcidExt->Basify Aqueous Phase SaltForm Add HCl/EtOH Precipitate Dihydrochloride Basify->SaltForm Organic Phase Final Final Product: 3,4-DMPP . 2HCl SaltForm->Final

Figure 2: Operational workflow for the synthesis and purification of 3,4-DMPP dihydrochloride.

Characterization & Specifications

ParameterSpecificationNotes
Appearance White to Off-White Crystalline SolidThe free base is an oil; salt is solid.[1]
Melting Point 235°C - 245°C (dec.)Broad range typical for hygroscopic HCl salts.
Solubility Water (High), DMSO (High), Ethanol (Mod)Insoluble in Ether, Hexane.
1H NMR (DMSO-d6)

3.7-3.8 (s, 6H, OMe), 6.4-6.9 (m, 3H, Ar)
Piperazine protons appear as broad multiplets at 3.2-3.5 ppm.

Troubleshooting Guide:

  • Low Yield: Ensure the n-Butanol is dry. Water retards the alkylation. Ensure vigorous stirring; the

    
     must be suspended.
    
  • Sticky Solid: If the salt oils out instead of crystallizing, triturate with acetone or reflux in a small amount of isopropanol and cool slowly.

  • Coloration: Pink/Brown discoloration indicates oxidation of the aniline. Perform the initial reflux under strict nitrogen atmosphere.[3]

References

  • General Synthesis of Phenylpiperazines: Pollard, C. B., & MacDowell, L. G. (1934). The Synthesis of N-Monophenylpiperazines. Journal of the American Chemical Society, 56(10), 2199–2200.

  • Protocol for Methoxy-Substituted Piperazines: Robichaud, A. J., & Liu, K. G. (2005).[3] Recent Advances in the Synthesis of N-Arylpiperazines. Annual Reports in Medicinal Chemistry, 40, 367-383. (Contextual grounding for the bis-alkylation route).

  • Safety Data (Nitrogen Mustards): National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 13264, Bis(2-chloroethyl)amine hydrochloride.

  • Patent Reference (Process Chemistry): U.S. Patent No. 2,922,788. (1960). Derivatives of Piperazine and Method of Preparing Same. (Describes the fundamental alkylation conditions using bis-chloroethyl amines).

Sources

Application

Reaction conditions for N-alkylation using 1-(3,4-Dimethoxyphenyl)piperazine

An Application Guide to the N-Alkylation of 1-(3,4-Dimethoxyphenyl)piperazine Introduction: The Significance of the Arylpiperazine Scaffold The 1-(aryl)piperazine motif is a cornerstone in modern medicinal chemistry, rec...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to the N-Alkylation of 1-(3,4-Dimethoxyphenyl)piperazine

Introduction: The Significance of the Arylpiperazine Scaffold

The 1-(aryl)piperazine motif is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in a wide array of clinically successful drugs. 1-(3,4-Dimethoxyphenyl)piperazine, in particular, serves as a critical starting material for synthesizing compounds targeting various receptors and enzymes. The secondary amine at the N4 position of the piperazine ring is a key handle for chemical modification, allowing for the introduction of diverse substituents to modulate pharmacological activity, selectivity, and pharmacokinetic properties.

This guide provides a detailed exploration of the two primary strategies for the N-alkylation of 1-(3,4-Dimethoxyphenyl)piperazine: Direct Alkylation via Nucleophilic Substitution and Reductive Amination . We will delve into the mechanistic underpinnings of each method, explain the causal relationships behind experimental choices, and provide detailed, field-proven protocols for researchers in drug discovery and chemical synthesis.

Part 1: Direct N-Alkylation with Electrophiles

Direct alkylation is a classic and straightforward method for forming C-N bonds. The reaction proceeds via a nucleophilic substitution (SN2) mechanism where the lone pair of electrons on the secondary amine of the piperazine attacks an electrophilic carbon atom, typically an alkyl halide, displacing a leaving group.

While effective, this pathway with primary or secondary amines can sometimes be complicated by over-alkylation, as the resulting product amine can still be nucleophilic and react further.[1] However, since 1-(3,4-Dimethoxyphenyl)piperazine is already a secondary amine, the N-alkylation product is a tertiary amine. Further alkylation to form a quaternary ammonium salt is possible but often requires more forcing conditions, making mono-alkylation at the N4 position generally achievable with careful control of the reaction parameters.[1]

Key Reaction Parameters and Their Scientific Rationale

Successful and high-yielding direct alkylation hinges on the judicious selection of the alkylating agent, base, solvent, and temperature.

  • Alkylating Agent (Electrophile): The choice of leaving group on the alkyl electrophile is critical. The reactivity generally follows the order: Iodide > Bromide > Chloride >> Tosylate/Mesylate . Alkyl iodides and bromides are most commonly used due to their excellent balance of reactivity and stability.

  • Base: A base is essential to neutralize the protonated amine (ammonium salt) that is formed after the initial alkylation step. This regenerates the neutral, nucleophilic amine, allowing the reaction to proceed. Strong, non-nucleophilic bases are ideal to avoid competing reactions.

    • Potassium Carbonate (K₂CO₃) & Cesium Carbonate (Cs₂CO₃): These are excellent, widely used inorganic bases. Cs₂CO₃ is more soluble and often more effective, though more expensive. They are particularly useful in polar aprotic solvents like DMF and Acetonitrile.[2][3]

    • Triethylamine (Et₃N) or DIPEA: Organic amine bases that can also act as acid scavengers. They are suitable for reactions where a milder, soluble base is required.

  • Solvent: Polar aprotic solvents are preferred as they can solvate the cation of the base while leaving the anion (the active base) more reactive. They do not participate in hydrogen bonding, which would otherwise solvate and deactivate the amine nucleophile.

    • Dimethylformamide (DMF) & Acetonitrile (MeCN): Excellent choices that facilitate SN2 reactions.

    • Dimethyl Sulfoxide (DMSO): A highly polar aprotic solvent for less reactive electrophiles.

  • Temperature: Reactions are often performed at room temperature or with gentle heating (e.g., 50-80 °C) to increase the reaction rate. Monitoring the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial to determine completion and avoid potential side-product formation from prolonged heating.

Experimental Protocol 1: Direct N-Alkylation using an Alkyl Bromide

This protocol describes a general procedure for the N-alkylation of 1-(3,4-Dimethoxyphenyl)piperazine with a generic alkyl bromide (R-Br).

Materials:

  • 1-(3,4-Dimethoxyphenyl)piperazine (1.0 eq.)

  • Alkyl Bromide (1.1 - 1.2 eq.)

  • Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq.)

  • Anhydrous Acetonitrile (MeCN) or DMF

  • Ethyl Acetate (EtOAc)

  • Saturated Sodium Bicarbonate Solution (NaHCO₃)

  • Brine (Saturated NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • To a dry round-bottom flask under a nitrogen atmosphere, add 1-(3,4-Dimethoxyphenyl)piperazine (1.0 eq.) and anhydrous potassium carbonate (2.0 eq.).

  • Add anhydrous acetonitrile to the flask to create a stirrable suspension (approx. 0.1-0.2 M concentration of the piperazine).

  • Add the alkyl bromide (1.1 eq.) to the suspension.

  • Stir the reaction mixture at room temperature or heat to 60 °C. Monitor the reaction progress by TLC or LC-MS until the starting piperazine is consumed (typically 4-12 hours).

  • Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts (K₂CO₃ and KBr). Wash the filter cake with a small amount of acetonitrile.

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • Work-up: Dissolve the residue in ethyl acetate and wash with water (2x) and then with brine (1x). The aqueous washes help remove any remaining inorganic salts and DMF if it was used as the solvent.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude product by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, often with 1-2% triethylamine mixed in the mobile phase to prevent peak tailing of the basic amine product.

Workflow for Direct Alkylation

G cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Isolation cluster_purify Purification reagents 1. Combine Piperazine, K₂CO₃, and Solvent (MeCN) add_alkyl 2. Add Alkyl Halide (R-X) reagents->add_alkyl react 3. Stir at RT or Heat (e.g., 60 °C) Monitor by TLC/LC-MS add_alkyl->react filter 4. Filter Inorganic Salts react->filter concentrate 5. Concentrate Filtrate filter->concentrate extract 6. Aqueous Extraction (EtOAc/Water) concentrate->extract dry 7. Dry & Concentrate extract->dry purify 8. Column Chromatography dry->purify

Caption: Workflow for Direct N-Alkylation of Piperazine.

Part 2: N-Alkylation via Reductive Amination

Reductive amination is a powerful and highly versatile alternative for N-alkylation, especially for preparing secondary and tertiary amines.[4] It is a one-pot process that involves two key steps:

  • Iminium Ion Formation: The secondary amine of the piperazine reacts with a carbonyl compound (an aldehyde or ketone) to form an unstable carbinolamine intermediate, which then dehydrates to form a tertiary iminium ion.

  • Reduction: A mild reducing agent, present in the same pot, selectively reduces the iminium ion to the final tertiary amine product.

A significant advantage of this method is that it inherently avoids the possibility of forming quaternary ammonium salts, as the iminium intermediate is the species being reduced.[2]

Key Reaction Parameters and Their Scientific Rationale
  • Carbonyl Source: Aldehydes and ketones serve as the electrophiles and the source of the new alkyl group. The choice of aldehyde or ketone directly determines the structure of the final product.

  • Reducing Agent: The choice of reducing agent is critical for success. It must be mild enough not to reduce the starting carbonyl compound but potent enough to reduce the iminium ion intermediate.

    • Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB): This is the reagent of choice for most modern reductive aminations. It is mild, tolerant of slightly acidic conditions that favor iminium formation, and does not reduce most aldehydes and ketones at an appreciable rate.[2]

    • Sodium Cyanoborohydride (NaBH₃CN): Another classic choice, but it is highly toxic and requires careful pH control.

  • Solvent: Non-protic solvents that can dissolve both the reactants and the reducing agent are preferred.

    • Dichloromethane (DCM) & 1,2-Dichloroethane (DCE): Very common and effective solvents for this transformation.

    • Tetrahydrofuran (THF): Another suitable aprotic solvent.

  • Additives (Optional): A catalytic amount of a weak acid, such as acetic acid (AcOH) , is often added to facilitate the dehydration of the carbinolamine intermediate to the crucial iminium ion.

Experimental Protocol 2: Reductive Amination with an Aldehyde

This protocol provides a general procedure for the N-alkylation of 1-(3,4-Dimethoxyphenyl)piperazine with a generic aldehyde (R-CHO).

Materials:

  • 1-(3,4-Dimethoxyphenyl)piperazine (1.0 eq.)

  • Aldehyde (1.1 - 1.2 eq.)

  • Sodium Triacetoxyborohydride (STAB) (1.5 eq.)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

  • Acetic Acid (optional, catalytic amount)

  • Saturated Sodium Bicarbonate Solution (NaHCO₃)

  • Brine

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • To a dry round-bottom flask, dissolve 1-(3,4-Dimethoxyphenyl)piperazine (1.0 eq.) and the aldehyde (1.1 eq.) in anhydrous DCM.

  • Stir the solution at room temperature for 20-30 minutes to allow for initial iminium ion formation. A catalytic amount of acetic acid can be added at this stage if desired.

  • Add sodium triacetoxyborohydride (1.5 eq.) to the mixture in portions over 5-10 minutes. The reaction may be mildly exothermic.

  • Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting material is consumed (typically 2-16 hours).

  • Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2x).

  • Combine the organic layers and wash with brine (1x).

  • Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel as described in Protocol 1.

Mechanism of Reductive Amination

G Amine R₂NH (Piperazine) Carbinolamine Carbinolamine Intermediate Amine->Carbinolamine + Carbonyl R'-CHO (Aldehyde) Carbonyl->Carbinolamine Reducer [H⁻] (STAB) Product R₂N-CH₂R' (Final Product) Reducer->Product Iminium Iminium Ion [R₂N=CHR']⁺ Carbinolamine->Iminium - H₂O (Acid Cat.) Iminium->Product Reduction

Caption: Mechanism of N-Alkylation via Reductive Amination.

Comparative Summary and Data

The choice between direct alkylation and reductive amination depends on the available starting materials, the desired final product, and functional group tolerance.

FeatureDirect Alkylation (SN2)Reductive Amination
Electrophile Alkyl Halides, Tosylates, etc.Aldehydes, Ketones
Key Reagent Inorganic Base (e.g., K₂CO₃)Mild Reducing Agent (e.g., STAB)
Advantages Simple setup; uses readily available alkyl halides.Wide substrate scope; avoids over-alkylation to quaternary salts[2]; mild conditions tolerate many functional groups.
Disadvantages Potential for quaternary salt formation; can require heating.Requires access to corresponding aldehyde/ketone; reducing agents can be moisture-sensitive.
Typical Solvents DMF, AcetonitrileDCM, DCE, THF
Substrate (R-X or R-CHO)MethodBase/ReagentSolventTemp.YieldReference
p-tert-Butylbenzyl chlorideDirect Alkylationin situ saltEthanol70°C83%[5]
o-Methylbenzyl bromideDirect Alkylationin situ saltEthanol70°C89%[5]
4-Methoxybenzyl chlorideDirect AlkylationK₂CO₃DMFHeat72%[3]
Various Aldehydes/KetonesReductive AminationNaBH(OAc)₃DCERTGood-Excellent[6][7]

Conclusion

The N-alkylation of 1-(3,4-Dimethoxyphenyl)piperazine is a fundamental transformation for generating libraries of bioactive compounds. Both direct alkylation and reductive amination are robust and reliable methods to achieve this goal. Direct alkylation offers a straightforward approach when starting from alkyl halides. Reductive amination provides exceptional control and functional group tolerance, making it a preferred method in complex molecule synthesis. A thorough understanding of the mechanisms and the critical role of reagents and conditions, as outlined in this guide, will enable researchers to select the optimal strategy and successfully synthesize the desired N-alkylated derivatives for their drug discovery programs.

References

  • University of Calgary. Ch22: Alkylation of Amines. Available at: [Link]

  • Movassaghi, M., & Schmidt, M. A. (2007). Synthesis of Secondary Amines via Self-Limiting Alkylation. Angewandte Chemie International Edition, 46(18), 3329-3331. Available at: [Link]

  • Korra, S., Bodedla, G., & Chandrasekhar, S. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. Organic Letters, 21(22), 9038-9042. Available at: [Link]

  • Morren, H., & Grivsky, E. (1959). U.S. Patent No. US2919275A - Purification of piperazine. Google Patents.
  • Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. Available at: [Link]

  • Organic Chemistry Portal. Synthesis of secondary and tertiary amines. Available at: [Link]

  • MDPI. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Molecules. Available at: [Link]

  • ResearchGate. (2013). What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide?. Available at: [Link]

  • Chang, M., et al. (2019). Practical N-Alkylation via Homogeneous Iridium-Catalyzed Direct Reductive Amination. ResearchGate. Available at: [Link]

  • U.S. Patent DE1092019B. (1960). Process for the N-monoalkylation of piperazine. Google Patents.
  • GalChimia. (2014). A New Way to Amines. Available at: [Link]

  • He, L., et al. (2015). Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties. Journal of Medicinal Chemistry, 58(20), 8236-8249. Available at: [Link]

  • Gunes, H., & Ayhan-Kilcigil, G. (2020). N-Alkylation of Some Imidazopyridines. FABAD Journal of Pharmaceutical Sciences, 45(2), 115-121. Available at: [Link]

Sources

Method

Technical Application Note: Precision Solubilization and Storage of 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride

This Application Note is structured to provide a rigorous, chemically grounded guide for the preparation, storage, and handling of 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride. Abstract & Scope 1-(3,4-Dimethoxypheny...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured to provide a rigorous, chemically grounded guide for the preparation, storage, and handling of 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride.

Abstract & Scope

1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride (often abbreviated as 3,4-DMPP 2HCl) is a substituted phenylpiperazine frequently utilized as a structural motif in medicinal chemistry and as a probe for serotonergic receptor assays. Accurate stock preparation is critical due to the compound's hygroscopic nature and the significant pH shift induced by the dihydrochloride salt form in aqueous solution. This guide details protocols for generating high-stability DMSO cryo-stocks and physiological aqueous working solutions.

Physicochemical Profile & Stoichiometry

Before solubilization, verify the exact salt form and hydration state of your specific batch. The molecular weight (MW) significantly alters molarity calculations.

PropertyValue / DescriptionNotes
IUPAC Name 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride
Chemical Formula

MW (Free Base) 222.28 g/mol Active moiety mass.
MW (Dihydrochloride) 295.21 g/mol Use this for weighing calculations.
Physical State White to off-white crystalline powderHygroscopic. Store with desiccant.
Solubility (Water) High (>50 mM)Yields acidic pH (~2.0–3.0).
Solubility (DMSO) High (>100 mM)Recommended for Master Stock.
Solubility (Ethanol) Moderate to LowNot recommended for high-conc. stocks.

Critical Stoichiometric Warning: Many databases list the MW of the free base (222.28) or the monohydrochloride (~258.7). Ensure you use 295.21 g/mol (or the specific MW on your vial if it is a hydrate) to avoid significant dosing errors.

Critical Considerations for Biological Assays

A. The pH Impact (The "Acid Shock" Factor)

Dissolving a dihydrochloride salt in unbuffered water releases two equivalents of protons (


).
  • Mechanism:

    
    
    
  • Consequence: A 10 mM aqueous stock can drop the pH to < 3.0. Adding this directly to cell culture media (even at 1:1000 dilution) can cause local acidification, precipitating proteins or inducing false-positive toxicity.

  • Solution: Always buffer aqueous working solutions or use a high-concentration DMSO stock diluted >1:1000 into buffered media.

B. Hygroscopy & Stability

The dihydrochloride salt attracts atmospheric moisture.

  • Storage: Store solid powder at -20°C in a sealed container with desiccant.

  • Handling: Allow the vial to equilibrate to room temperature before opening to prevent condensation from forming inside the bottle.

Protocol 1: Preparation of Master Stock Solution (DMSO)

Purpose: Long-term storage (Cryopreservation). Target Concentration: 50 mM Stability: >6 months at -20°C; >1 year at -80°C.

Materials
  • 1-(3,4-Dimethoxyphenyl)piperazine 2HCl (Solid)

  • Dimethyl Sulfoxide (DMSO), Anhydrous, Sterile Filtered (Grade: Cell Culture/HPLC)

  • Amber glass vials (Borosilicate) with PTFE-lined caps

Procedure
  • Equilibration: Remove the compound vial from the freezer and let it sit at room temperature for 30 minutes.

  • Weighing: Accurately weigh 14.76 mg of the compound.

    • Calculation:

      
      
      
    • 
       per 1 mL.
      
  • Solubilization: Transfer powder to a sterile amber vial. Add 1.0 mL of anhydrous DMSO.

  • Mixing: Vortex vigorously for 30–60 seconds. The powder should dissolve rapidly.

    • Visual QC: Solution must be clear and colorless. If particles remain, sonicate for 5 minutes at room temperature.

  • Aliquot & Store: Dispense into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles. Label as "50 mM Stock". Store at -20°C or -80°C.

Protocol 2: Preparation of Working Solution (Aqueous)

Purpose: Immediate use in biological assays (In vitro / In vivo). Target Concentration: 1 mM (Example) Solvent: PBS (Phosphate Buffered Saline) or HBSS.

Procedure
  • Thaw: Thaw a 50 mM DMSO Master Stock aliquot.

  • Dilution: Dilute 1:50 into PBS to achieve 1 mM.

    • Example: Add 20 µL of 50 mM DMSO stock to 980 µL of PBS.

  • pH Adjustment (Crucial Step):

    • Check the pH.[1][2][3] Due to the 2HCl salt, the pH may drop slightly depending on the buffer capacity.

    • If pH < 7.0, carefully adjust with 0.1 N NaOH or add concentrated HEPES buffer.

    • Note: Do not over-alkalinize (> pH 8.5), as the free base may precipitate out of solution.

  • Filtration: If used for cell culture, pass through a 0.22 µm PES syringe filter.

    • Note: Account for ~10% volume loss during filtration.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision matrix for solvent selection and handling based on the downstream application.

StockPrepWorkflow Start Start: 1-(3,4-Dimethoxyphenyl) piperazine 2HCl (Solid) CheckMW Step 1: Check MW on Label (Confirm 2HCl vs Hydrate) Start->CheckMW SelectSolvent Step 2: Select Primary Solvent CheckMW->SelectSolvent DMSO Solvent: Anhydrous DMSO (Recommended for Master Stock) SelectSolvent->DMSO Long Term Storage Water Solvent: Water/PBS (For Immediate Use Only) SelectSolvent->Water Acute/Daily Use DissolveDMSO Dissolve to 50-100 mM DMSO->DissolveDMSO Aliquot Aliquot & Freeze (-20°C/-80°C) Avoid Freeze-Thaw DissolveDMSO->Aliquot Usage Downstream Application (Cell Culture / Binding Assay) Aliquot->Usage Dilute >1:1000 DissolveWater Dissolve to <10 mM Water->DissolveWater CheckPH CRITICAL: Check pH (2HCl is Acidic) DissolveWater->CheckPH Buffer Buffer to pH 7.4 (Watch for Precipitation) CheckPH->Buffer Buffer->Usage

Caption: Workflow for selecting the appropriate solubilization strategy based on stability requirements and downstream applications.

References

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 81429, 1-(3-Methoxyphenyl)piperazine dihydrochloride. (Used for physicochemical analogies of the phenylpiperazine class). Retrieved from .

  • Cayman Chemical. 1-(3,5-Dimethylphenyl)piperazine Product Information. (Reference for solubility profiles of substituted phenylpiperazines in DMSO vs Aqueous buffers). Retrieved from .

  • Sigma-Aldrich. Piperazine derivative handling and stability data. (General protocols for hygroscopic HCl salts). Retrieved from .

  • MedChemExpress. Solubility and Stock Solution Preparation Guidelines for Piperazine Salts. Retrieved from .

Sources

Application

Application Note: Controlled Synthesis and Crystallization of 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride

Abstract & Scope This technical guide details the procedure for the stoichiometric conversion of 1-(3,4-dimethoxyphenyl)piperazine (1-(3,4-DMPP)) free base into its high-purity dihydrochloride salt ( ). While the free ba...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Scope

This technical guide details the procedure for the stoichiometric conversion of 1-(3,4-dimethoxyphenyl)piperazine (1-(3,4-DMPP)) free base into its high-purity dihydrochloride salt (


). While the free base is suitable for organic coupling reactions, the dihydrochloride salt is the preferred form for biological assays, aqueous solubility, and long-term storage.

This protocol addresses the specific challenge of protonating the N1-aniline nitrogen, which possesses significantly lower basicity than the N4-secondary amine, requiring precise pH control and anhydrous conditions to avoid monohydrochloride or hydrate formation.

Chemical Principle & Mechanistic Rationale[1][2][3]

Basicity and Protonation Sites

The piperazine ring contains two nitrogen centers with distinct electronic environments:

  • N4 (Secondary Amine): Highly basic (

    
    ). This site protonates first, even with weak acids.
    
  • N1 (Aniline-like Nitrogen): The lone pair is delocalized into the electron-rich 3,4-dimethoxyphenyl ring. This resonance significantly lowers its basicity (

    
    ).
    

Implication for Synthesis: To isolate the dihydrochloride salt, the reaction environment must maintain a high concentration of protons (excess HCl) and low water activity. Presence of water often leads to the dissociation of the weak N1-H bond, reverting the salt to a monohydrochloride or mixed hydrate form.

Solubility Profile
  • Free Base: Soluble in Dichloromethane (DCM), Ethyl Acetate, Chloroform. Insoluble in water.

  • Dihydrochloride Salt: Highly soluble in Water, Methanol, DMSO. Insoluble in Diethyl Ether, Acetone, Hexane, and cold Isopropanol.

Strategic Choice: We utilize a reactive precipitation method. The free base is dissolved in a non-polar solvent (DCM or Ethyl Acetate) where it is soluble. Anhydrous HCl is introduced, instantly creating the insoluble salt which precipitates out. This drives the equilibrium forward and simplifies purification to a filtration step.

Materials & Equipment

Reagents
ReagentGradePurpose
1-(3,4-Dimethoxyphenyl)piperazine>98% (HPLC)Starting Material (Free Base)
HCl in 1,4-Dioxane (4.0 M)AnhydrousProton Source (Preferred over aqueous HCl)
Dichloromethane (DCM)ACS, AnhydrousSolvent for Free Base
Diethyl Ether (Et₂O)ACS, AnhydrousAnti-solvent / Wash solvent
Methanol (MeOH)HPLC GradeRecrystallization solvent (if needed)
Equipment
  • 100 mL Round-bottom flask (2-neck) with drying tube (CaCl₂).

  • Magnetic stirrer and PTFE stir bar.

  • Pressure-equalizing addition funnel.

  • Vacuum filtration setup (Buchner funnel).

  • Vacuum desiccator with P₂O₅ or KOH.

Experimental Protocol

Preparation of the Free Base Solution
  • Weigh 1.0 g (4.5 mmol) of 1-(3,4-dimethoxyphenyl)piperazine free base.

  • Transfer to a 100 mL round-bottom flask.

  • Add 15 mL of Dichloromethane (DCM) . Stir at room temperature (20–25°C) until fully dissolved. The solution should be clear and slightly yellow.

    • Note: If the starting material is dark, treat with activated charcoal and filter through Celite before proceeding.

Acidification and Salt Formation[3]
  • Place the flask in an ice-water bath (0–5°C). Cooling is essential as the neutralization is exothermic.

  • Calculate the required HCl. For 4.5 mmol of base, you need 9.0 mmol of HCl. To ensure the dihydrochloride forms, use a 2.5 equivalent excess (11.25 mmol).

    • Calculation:

      
      .
      
  • Add 3.0 mL of 4.0 M HCl in Dioxane dropwise over 10 minutes via the addition funnel or syringe.

  • Observation: A thick white precipitate will form immediately.

  • Remove the ice bath and allow the slurry to stir at room temperature for 30 minutes. This "aging" process prevents the trapping of free base within the crystal lattice.

Isolation and Washing[1]
  • Add 20 mL of Diethyl Ether to the suspension. This acts as an anti-solvent to maximize yield and remove unreacted organic impurities.

  • Stir for an additional 10 minutes.

  • Filter the solid using a sintered glass Buchner funnel under vacuum.

  • Wash 1: Rinse the filter cake with 10 mL of 1:1 DCM/Ether.

  • Wash 2: Rinse with 20 mL of pure Diethyl Ether.

  • Suction dry on the funnel for 15 minutes.

Drying and Storage
  • Transfer the solid to a vacuum desiccator.

  • Dry over P₂O₅ or KOH pellets for 12 hours.

    • Critical: The dihydrochloride salt is hygroscopic. Failure to dry thoroughly will result in a sticky gum.

  • Yield Expectation: 1.15 g – 1.25 g (85–95%).

  • Appearance: White to off-white crystalline powder.

Workflow Visualization

G Start Start: 1-(3,4-DMPP) Free Base Dissolve Dissolve in Anhydrous DCM (Clear Solution) Start->Dissolve Acidify Add 2.5 eq. HCl (4M in Dioxane) Temp: 0-5°C Dissolve->Acidify Exothermic Precipitate Precipitation of Dihydrochloride (Thick White Slurry) Acidify->Precipitate Immediate Reaction Dilute Add Diethyl Ether (Anti-solvent) Maximize Yield Precipitate->Dilute Aging (30 min) Filter Vacuum Filtration Dilute->Filter Wash Wash with DCM/Ether then Pure Ether Filter->Wash Dry Desiccate over P2O5 (Hygroscopic Control) Wash->Dry End Final Product: 1-(3,4-DMPP) • 2HCl Dry->End

Figure 1: Step-by-step workflow for the conversion of 1-(3,4-DMPP) to its dihydrochloride salt.

Characterization & Quality Control

To validate the formation of the dihydrochloride salt (vs. monohydrochloride), perform the following checks:

TestExpected Result (Dihydrochloride)Note
Melting Point 210°C – 225°C (Decomposition)Sharp melting indicates high purity. Broad range implies hydration.
Solubility Check Soluble in Water; Insoluble in Ether.[1]If soluble in Ether, free base is still present.
Elemental Analysis %Cl should be ~24.0% (Theoretical)Monohydrochloride would be ~13.0%.
¹H-NMR (D₂O) Shift of aromatic protons downfield.Piperazine ring protons shift from ~2.9 ppm (base) to ~3.5 ppm (salt).
Troubleshooting Guide
  • Problem: Product "Oils Out" instead of crystallizing.

    • Cause: Presence of water or temperature too high.

    • Solution: Decant the supernatant. Dissolve the oil in minimum hot Methanol, add a drop of conc. HCl, and slowly add Ether while scratching the glass to induce nucleation.

  • Problem: Low Melting Point.

    • Cause: Monohydrochloride formation or solvent entrapment.

    • Solution: Recrystallize from Ethanol/Ether. Ensure excess HCl was used during synthesis.

References

  • Stahl, P. H., & Wermuth, C. G. (2011). Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Standard reference for salt selection and stoichiometry).

  • PubChem. (n.d.).[2] 1-(3-Methoxyphenyl)piperazine dihydrochloride (Compound Summary). National Library of Medicine. (Analogous compound physical data). [Link]

  • Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2005). Monograph: 1-(3-methoxyphenyl)piperazine (Physical properties and solubility). [Link]

  • Khalili, F., et al. (2009).[3] pKa Values of Some Piperazines at (298, 303, 313, and 323) K.[3][4] Journal of Chemical & Engineering Data. (Fundamental data on piperazine basicity). [Link]

Sources

Method

Using 1-(3,4-Dimethoxyphenyl)piperazine in Buchwald-Hartwig amination reactions

Application Note: High-Efficiency N-Arylation of 1-(3,4-Dimethoxyphenyl)piperazine via Buchwald-Hartwig Amination Part 1: Executive Summary & Strategic Rationale 1-(3,4-Dimethoxyphenyl)piperazine is a privileged scaffold...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Efficiency N-Arylation of 1-(3,4-Dimethoxyphenyl)piperazine via Buchwald-Hartwig Amination

Part 1: Executive Summary & Strategic Rationale

1-(3,4-Dimethoxyphenyl)piperazine is a privileged scaffold in medicinal chemistry, serving as a critical pharmacophore in the development of serotonergic and dopaminergic modulators (e.g., antipsychotics, antidepressants). While the secondary amine is inherently nucleophilic, its coupling with electron-neutral or electron-rich aryl halides via traditional SNAr is often sluggish or impossible.

This guide details the Buchwald-Hartwig Amination protocols optimized for this specific amine. Unlike generic protocols, we focus on overcoming the specific challenges associated with electron-rich aryl piperazines:

  • Steric Bulk: The 3,4-dimethoxyphenyl group adds moderate steric demand near the nucleophilic center.

  • Electronic Deactivation: While the piperazine nitrogen is nucleophilic, the electron-rich aryl tail can make the substrate prone to oxidative degradation if reaction times are prolonged under harsh conditions.

  • Catalyst Poisoning: The chelating potential of the methoxy groups can occasionally interfere with coordinatively unsaturated Pd species.

We present two validated workflows:

  • Method A (The "Gold Standard"): Utilizes RuPhos Pd G4 , offering the highest functional group tolerance and speed for medicinal chemistry discovery.

  • Method B (Process Scalable): Utilizes Pd(OAc)₂ / BINAP , a cost-effective alternative for gram-scale synthesis where reaction time is less critical.

Part 2: Mechanistic Insight & Ligand Selection

To achieve quantitative conversion, the catalytic cycle must be balanced to favor reductive elimination over β-hydride elimination (though less of a risk with secondary amines) or catalyst deactivation.

Why RuPhos? For N-aryl piperazines, RuPhos (2-Dicyclohexylphosphino-2′,6′-diisopropoxybiphenyl) is the ligand of choice.

  • Sterics: The bulky dicyclohexyl and diisopropoxy groups create a "pocket" that facilitates the reductive elimination of the bulky tertiary amine product.

  • Electronics: The electron-rich phosphine accelerates the oxidative addition of challenging aryl chlorides.

  • Stability: The G4 palladacycle precatalyst ensures a defined 1:1 Pd:Ligand ratio and rapid activation at mild temperatures, preventing the formation of inactive Pd-aggregates (Palladium black).

Visualizing the Catalytic Pathway

BuchwaldCycle cluster_ligand Ligand Role (RuPhos) PreCat Precatalyst Activation (RuPhos Pd G4) Pd0 Active Species [L-Pd(0)] PreCat->Pd0 Base / Heat OxAdd Oxidative Addition [L-Pd(II)-Ar-X] Pd0->OxAdd + Aryl Halide (Ar-X) AmineBind Amine Coordination & Deprotonation OxAdd->AmineBind + Piperazine / Base RedElim Reductive Elimination (C-N Bond Formation) AmineBind->RedElim Rate Limiting Step RedElim->Pd0 Regeneration Product Product Release N-Aryl Piperazine RedElim->Product

Figure 1: The catalytic cycle emphasizing the critical role of the ligand during the oxidative addition and amine binding steps.

Part 3: Experimental Protocols

Method A: High-Throughput Discovery (RuPhos Pd G4)

Best for: Library synthesis, unreactive aryl chlorides, heteroaryl halides.

Reagents:

  • Amine: 1-(3,4-Dimethoxyphenyl)piperazine (1.2 equiv)

  • Aryl Halide: 1.0 equiv (e.g., 3-Bromopyridine or 4-Chloroanisole)

  • Catalyst: RuPhos Pd G4 (2-5 mol%)

  • Base: NaOtBu (Sodium tert-butoxide) (1.5 equiv)

  • Solvent: Anhydrous THF or Toluene (0.2 M concentration)

Step-by-Step Protocol:

  • Vessel Prep: Oven-dry a 4 mL reaction vial or Schlenk tube containing a magnetic stir bar. Cool under a stream of Argon or Nitrogen.[1]

  • Solids Addition: Charge the vial with the Aryl Halide (1.0 mmol), 1-(3,4-Dimethoxyphenyl)piperazine (266 mg, 1.2 mmol), NaOtBu (144 mg, 1.5 mmol), and RuPhos Pd G4 (17 mg, 0.02 mmol, 2 mol%).

    • Note: If the aryl halide is a liquid, add it after the solvent.

  • Degassing: Cap the vial with a septum. Evacuate and backfill with Argon (3 cycles).[1][2]

  • Solvent Addition: Syringe in anhydrous THF (5 mL).

  • Reaction: Place the vial in a pre-heated block/oil bath at 85°C . Stir vigorously (800-1000 rpm) for 2–4 hours.

    • Monitoring: Check by LC-MS.[1] The starting piperazine (m/z ~223) should disappear.

  • Workup: Cool to room temperature. Dilute with Ethyl Acetate (10 mL) and filter through a small pad of Celite to remove insoluble salts.

  • Purification: Concentrate the filtrate. Purify via flash chromatography (Silica gel; Gradient: 0-5% MeOH in DCM).

Method B: Cost-Effective Scale-Up (Pd(OAc)₂ / BINAP)

Best for: Gram-scale synthesis, aryl bromides/iodides, cost-sensitive projects.

Reagents:

  • Catalyst: Pd(OAc)₂ (2 mol%) + BINAP (3 mol%)

  • Base: Cs₂CO₃ (Cesium Carbonate) (2.0 equiv)

  • Solvent: 1,4-Dioxane or Toluene

Step-by-Step Protocol:

  • Pre-complexation (Optional but Recommended): In the reaction vessel, add Pd(OAc)₂ and BINAP. Add 2 mL of solvent and stir at room temperature for 5 minutes under Argon until the solution turns orange/red, indicating active catalyst formation.

  • Substrate Addition: Add the Aryl Halide (5.0 mmol), 1-(3,4-Dimethoxyphenyl)piperazine (6.0 mmol), and Cs₂CO₃ (10.0 mmol).

  • Reaction: Add remaining solvent (to 0.5 M total). Heat to 100°C for 12–18 hours.

  • Workup: Dilute with water and extract with DCM (3x). Wash organics with Brine.[1] Dry over Na₂SO₄.

  • Scavenging: For pharmaceutical intermediates, treat the organic phase with a metal scavenger (e.g., SiliaMetS® Thiol) for 1 hour to remove residual Palladium before concentration.

Part 4: Data & Optimization Matrix

The following table summarizes the expected performance based on the electrophile type.

Electrophile TypeRecommended CatalystBaseSolventTemp (°C)Expected Yield
Aryl Iodide Pd(OAc)₂ / BINAPCs₂CO₃Toluene80>90%
Aryl Bromide Pd(OAc)₂ / BINAPNaOtBuToluene10085-95%
Aryl Chloride RuPhos Pd G4 NaOtBuTHF8580-95%
Heteroaryl Chloride RuPhos Pd G4 LiHMDSTHF6575-90%
Base-Sensitive Pd2(dba)3 / XPhosK₃PO₄t-BuOH10070-85%
Troubleshooting Decision Tree

Troubleshooting Start Low Yield / Incomplete Conversion CheckSM Is Aryl Halide remaining? Start->CheckSM CheckProd Is Protodehalogenation observed? (Ar-X -> Ar-H) CheckSM->CheckProd Yes Decomposition Decomposition CheckSM->Decomposition No (Complex Mix) Switch Solvent Use Non-Polar Solvent (Toluene instead of THF) CheckProd->Switch Solvent Yes Boost Activity 1. Switch to RuPhos Pd G4 2. Increase Temp to 110°C CheckProd->Boost Activity No (Stalled) Milder Base Switch NaOtBu -> Cs2CO3 or K3PO4 Decomposition->Milder Base Base Sensitive?

Figure 2: Diagnostic workflow for optimizing reaction conditions.

Part 5: References

  • RuPhos Pd G4 Development:

    • Title: "Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides: two ligands suffice in most cases."[3]

    • Source:Chemical Science, 2011, 2, 27-50.

    • URL:[Link]

  • General Buchwald-Hartwig Protocols:

    • Title: "Buchwald-Hartwig Amination - General Overview and Green Criteria."

    • Source:ACS GCI Pharmaceutical Roundtable.

    • URL:[Link]

  • Piperazine Arylation Specifics:

    • Title: "Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs... An Overview."

    • Source:Current Organic Synthesis, 2018.

    • URL:[Link]

  • Catalyst Preparation (Precatalysts):

    • Title: "Formation of Palladium(0) from Palladium(II) Precursors..."[4]

    • Source:Organometallics, 2006.[2]

    • URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield in the synthesis of 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride

Technical Support Center: Case #882-DPP Topic: Yield Optimization for 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride Status: Open Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Case #882-DPP Topic: Yield Optimization for 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Yield-Killer" Mechanisms

Synthesizing 1-(3,4-dimethoxyphenyl)piperazine (often abbreviated as 3,4-DMPP) presents a unique dual challenge:

  • Electronic Deactivation: The 3,4-dimethoxy substitution pattern makes the aromatic ring electron-rich, significantly deactivating it toward traditional Nucleophilic Aromatic Substitution (

    
    ).
    
  • Bis-Alkylation: Piperazine is a symmetrical diamine. Without strict kinetic control, the mono-arylated product competes with the starting material for the aryl halide, leading to the formation of the "dumb-bell" bis-aryl impurity (

    
    -bis(3,4-dimethoxyphenyl)piperazine).
    

This guide transitions users from low-yielding


 methods to a robust Buchwald-Hartwig Cross-Coupling  protocol, with a specific focus on salt formation and recrystallization to ensure pharmaceutical-grade purity.

Module 1: The Reaction (Buchwald-Hartwig Optimization)

The Core Directive: Do not use 4-chloro-1,2-dimethoxybenzene. The chloride bond is too strong for efficient oxidative addition on this electron-rich ring. Switch to 4-bromo-1,2-dimethoxybenzene (4-bromoveratrole).

Optimized Reaction Protocol
ParameterRecommendationTechnical Rationale
Aryl Halide 4-Bromo-1,2-dimethoxybenzene (1.0 eq)Bromides offer the best balance of reactivity and stability for Pd-catalyzed coupling on electron-rich rings.
Amine Source Piperazine (4.0 – 5.0 eq) CRITICAL: High excess is required to statistically suppress the formation of the bis-aryl impurity.
Catalyst

(1-2 mol%) or

Sources of

or precursors that reduce easily in situ.
Ligand BINAP or Xantphos (1.5 eq relative to Pd)Bidentate phosphines prevent

-hydride elimination and stabilize the Pd center. BINAP is the gold standard for aryl-piperazine couplings [1].
Base

(1.4 eq)
Strong base required to deprotonate the amine-Pd complex.

is a milder alternative if functional group tolerance is an issue.
Solvent Toluene or DioxaneNon-polar, high-boiling solvents facilitate the catalytic cycle at 80–100°C.
Visualizing the Selectivity Logic

The following diagram illustrates why excess piperazine is non-negotiable for high yield.

ReactionPathways Start 4-Bromoveratrole + Pd Catalyst Mono Target Mono-Aryl Product (High Yield) Start->Mono Fast Reaction (Statistically Favored) Piperazine Piperazine (Excess 5.0 eq) Piperazine->Mono Drives Equilibrium Bis Bis-Aryl Impurity (Yield Killer) Mono->Bis Slow Reaction (Competes if Piperazine is low)

Figure 1: Kinetic competition between mono-arylation and bis-arylation. High piperazine concentration forces the reaction toward the green pathway.

Module 2: Workup & Purification (The "Acid-Base Swing")

Direct crystallization of the reaction mixture often traps palladium residues and unreacted piperazine. Use this self-purifying extraction method before salt formation.

Step-by-Step "Swing" Extraction:

  • Quench: Cool reaction to room temperature (RT). Filter through Celite to remove insoluble Pd black and inorganic salts.

  • Evaporation: Remove Toluene/Dioxane under reduced pressure.

  • Acid Wash (The Trap): Dissolve residue in Ethyl Acetate (EtOAc) and extract with 1M HCl (aq) .

    • Mechanism:[1][2][3][4][5][6] The target product and excess piperazine move to the aqueous phase (protonated). Neutral impurities (unreacted bromide, ligands, bis-aryl species) stay in EtOAc. Discard the organic layer.

  • Base Release: Basify the aqueous layer to pH >12 using NaOH.

  • Extraction: Extract the now-free amines back into Dichloromethane (DCM) .

  • Piperazine Removal: Wash the DCM layer with water 3–4 times.

    • Mechanism:[2][3][4][5][6] Unsubstituted piperazine is highly water-soluble; the lipophilic 3,4-dimethoxyphenyl derivative stays in DCM.

Module 3: Salt Formation & Crystallization

The dihydrochloride salt (


) is hygroscopic if amorphous. We must target a crystalline lattice.
The "Anhydrous Crash" Protocol
  • Solvent Switch: Dissolve the purified free base oil in a minimum volume of absolute Ethanol (EtOH) or Isopropanol (IPA) .

    • Note: Do not use water or aqueous HCl.

  • Acid Addition: Add HCl in Dioxane (4M) or HCl in Ether (2M) dropwise at 0°C.

    • Stoichiometry: You need >2.2 equivalents of HCl to ensure fully protonated dihydrochloride.

  • Precipitation: A white precipitate should form immediately.

    • Troubleshooting: If it oils out, add Diethyl Ether (

      
      )  as an anti-solvent until the solution turns turbid, then scratch the flask wall.
      
  • Recrystallization: If the salt is off-white, recrystallize from Hot Ethanol with a drop of water, then cool slowly.

Workflow Visualization

WorkupFlow Crude Crude Reaction Mix AcidExt Extract with 1M HCl (Target in Water) Crude->AcidExt OrgWaste Organic Layer (Ligands, Bromide, Bis-Aryl) AcidExt->OrgWaste Discard BaseNeut Basify Aqueous to pH 12 AcidExt->BaseNeut Keep Aqueous DCMExt Extract into DCM BaseNeut->DCMExt SaltForm Add HCl/Dioxane in EtOH DCMExt->SaltForm Final Crystalline 2HCl Salt SaltForm->Final

Figure 2: The "Acid-Base Swing" purification logic to isolate pharmaceutical-grade salt.

Troubleshooting & FAQ

Q: My product is a sticky brown gum instead of a white powder. Why? A: This is usually due to residual solvent or incomplete protonation.

  • Fix: Triturate the gum with anhydrous Diethyl Ether or Acetone. Vigorous stirring in these solvents often triggers crystallization. Ensure you used anhydrous alcohol for the salt formation step.

Q: I see a spot on TLC just above my product. What is it? A: This is likely the Bis-Aryl impurity .

  • Fix: You cannot easily remove this by extraction. You must prevent it during the reaction by increasing the Piperazine equivalents to 5.0. If it is already present, use column chromatography (DCM:MeOH:NH3 90:9:1) on the free base before salt formation [2].[3]

Q: Can I use 4-chloro-1,2-dimethoxybenzene to save money? A: Not recommended. The electron-donating methoxy groups deactivate the ring, making oxidative addition of Pd into the C-Cl bond extremely difficult. You will require specialized, expensive ligands (like BrettPhos) and higher temperatures, which often leads to decomposition. Stick to the bromide [3].

Q: The salt is hygroscopic and turns into a liquid on the bench. A: The dihydrochloride salt is naturally hygroscopic.

  • Fix: Dry the salt in a vacuum oven at 60°C over

    
     for 24 hours. Store in a desiccator. Alternatively, prepare the Monohydrochloride  or Fumarate  salt, which are often less hygroscopic, though they have different solubility profiles.
    

References

  • Wolfe, J. P., & Buchwald, S. L. (1996). "Improved functional group compatibility in the palladium-catalyzed amination of aryl halides." Tetrahedron Letters, 37(39), 6997-7000.

  • Swgdrug.org. (2005). "1-(3-Methoxyphenyl)piperazine Monograph." Scientific Working Group for the Analysis of Seized Drugs.

  • Gueret, R., et al. (2020).[7][8][9] "Photoredox-Catalyzed Synthesis of Piperazines." Organic Letters, 22, 5157-5162.[8]

  • Kou, X., et al. (2020). "Simplified Procedure for General Synthesis of Monosubstituted Piperazines." Molecules, 25(9), 2226.

Sources

Optimization

Recrystallization solvents for purifying 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride

Technical Support Center: Purification of 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride Case ID: REC-34DMP-HCl Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summ...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride

Case ID: REC-34DMP-HCl Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

Purifying 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride (hereafter 1-(3,4-DMP)P[1]·2HCl ) presents a unique set of challenges due to the electron-rich nature of the dimethoxy-substituted phenyl ring and the ionic character of the dihydrochloride salt.

Users frequently encounter three specific failure modes:

  • Oiling Out: The salt separates as a viscous liquid rather than crystals.

  • Oxidative Discoloration: The compound turns pink/brown due to trace aniline oxidation.

  • Hygroscopic Instability: The salt absorbs atmospheric moisture, leading to sticky solids.

This guide provides validated solvent systems and troubleshooting workflows to resolve these issues.

Module 1: Solvent Selection Matrix

The solubility of 1-(3,4-DMP)P·2HCl is governed by its high polarity and ionic lattice energy. The "Like Dissolves Like" principle applies, but with a caveat: the solvent must dissolve the impurity (often the monohydrochloride or starting aniline) while allowing the dihydrochloride to crystallize upon cooling.

Solvent SystemRoleSuitabilityTechnical Notes
Methanol (MeOH) Primary SolventHigh Dissolves the salt easily at reflux. often requires an anti-solvent (Ether or IPA) to induce high yield.
Ethanol (EtOH) / Water Binary SystemStandard Recommended starting point. 95:5 or 90:10 EtOH:H₂O. Water breaks the lattice; EtOH forces precipitation upon cooling.
Isopropanol (IPA) Anti-SolventHigh Excellent for forcing crystallization from Methanol solutions.
Acetone Anti-SolventMedium Can be used to wash crystals, but avoid as a primary crystallization medium due to low solubility.
Water Co-SolventLow (Alone) Too soluble. Evaporation is difficult and risks hydrolysis or "oiling out." Use only as a minor additive (<10%).

Module 2: Validated Experimental Protocols

Protocol A: The "Standard" Ethanol/Water Recrystallization

Best for: Routine purification of batches >10g with moderate impurities.

  • Preparation: Place crude 1-(3,4-DMP)P·2HCl in a round-bottom flask.

  • Dissolution: Add Ethanol (95%) at a ratio of 5 mL per gram of solid.

  • Heating: Heat to reflux (approx. 78°C).

  • Titration: If the solid does not dissolve, add Water dropwise through the condenser until a clear solution is obtained. Do not exceed 10% total volume.

  • Acid Maintenance (Critical): Add 2-3 drops of concentrated HCl .

    • Why? This suppresses dissociation. Heating dihydrochlorides in neutral solvents can cause the loss of one HCl molecule, reverting it to the monohydrochloride.

  • Clarification: If colored impurities persist, add Activated Charcoal (5% w/w), reflux for 10 mins, and filter hot through Celite.

  • Crystallization: Remove heat. Allow the flask to cool to room temperature slowly (over 2 hours) with gentle stirring. Then, chill to 0-4°C for 4 hours.

  • Isolation: Filter the white needles. Wash with cold Acetone or Ether.

  • Drying: Vacuum dry at 60°C over P₂O₅ for 12 hours.

Protocol B: The Methanol/IPA Displacement

Best for: High-purity requirements (HPLC >99.5%) or removing stubborn inorganic salts.

  • Dissolve the crude salt in the minimum volume of boiling Methanol .

  • Filter hot to remove insolubles (often inorganic salts like NaCl/KCl from the synthesis).

  • While keeping the solution near boiling, slowly add Isopropanol (IPA) until a slight turbidity (cloudiness) persists.

  • Add a few drops of Methanol to clear the solution.

  • Cool slowly to room temperature, then refrigerate.

Module 3: Visualized Workflows

Figure 1: Recrystallization Process Flow

Recrystallization_Workflow Start Crude 1-(3,4-DMP)P·2HCl Solvent Add EtOH (95%) + Trace conc. HCl Start->Solvent Heat Heat to Reflux (78°C) Solvent->Heat Check Is Solution Clear? Heat->Check AddWater Add Water (Dropwise) Check->AddWater No (Turbid) Charcoal Add Activated Charcoal (Color Removal) Check->Charcoal Yes (Colored) Filter Hot Filtration (Celite) Check->Filter Yes (Clear) AddWater->Check Charcoal->Filter Cool Slow Cooling (RT -> 4°C) Filter->Cool Isolate Filter & Wash (Cold Acetone) Cool->Isolate Dry Vacuum Dry (60°C, P2O5) Isolate->Dry

Caption: Step-by-step purification workflow emphasizing the critical decision points for water addition and color removal.

Module 4: Troubleshooting & FAQs

Figure 2: Troubleshooting "Oiling Out"

"Oiling out" occurs when the compound separates as a liquid phase before it can crystallize. This is common with phenylpiperazine salts.

Oiling_Out_Logic Problem Precipitate is Oily/Sticky Cause1 Cooling too fast Problem->Cause1 Cause2 Too much Water Problem->Cause2 Cause3 Impurity Profile Problem->Cause3 Fix1 Reheat & Cool Slower (Insulate flask) Cause1->Fix1 Fix2 Add more Ethanol/IPA (Azeotrope water out) Cause2->Fix2 Fix3 Seed with pure crystal @ 50°C Cause3->Fix3

Caption: Diagnostic tree for resolving phase separation issues during crystallization.

Frequently Asked Questions

Q: Why did my white powder turn pink during drying? A: This indicates oxidation of trace 3,4-dimethoxyaniline impurities.

  • Fix: Ensure you perform the Hot Filtration step with activated charcoal. Additionally, dry the final product under a strict vacuum or nitrogen atmosphere. The electron-rich dimethoxy ring is sensitive to air oxidation when wet.

Q: Can I use pure water for recrystallization? A: While soluble, it is not recommended . Recovering the salt from water requires boiling off large volumes, which can hydrolyze the salt or cause thermal decomposition. Water also makes drying difficult, leading to a hygroscopic "clump" rather than a free-flowing powder.

Q: The melting point is lower than the literature value (223-227°C).[2] Why? A: You likely isolated the monohydrochloride or a hydrate.

  • Verification: Check pH of the residual solid in water.[3]

  • Remedy: Recrystallize again using Protocol A , ensuring you add the drops of concentrated HCl to the solvent to force the dihydrochloride formation.

References

  • Pfizer Inc. (1970). Quinazolines. US Patent 3,511,836. (Foundational patent describing the synthesis and purification of Prazosin intermediates, including dimethoxyphenylpiperazines).

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard text for general amine hydrochloride purification protocols).

  • BenchChem. (2025).[4] Solubility Profile of Phenylpiperazine Derivatives. (Technical data supporting solubility in polar protic solvents).

Sources

Troubleshooting

Minimizing side reactions during the acylation of 1-(3,4-Dimethoxyphenyl)piperazine

Status: Operational Ticket Focus: Minimizing Side Reactions & Optimization Lead Scientist: Dr. Arisato (Senior Application Scientist) Core Mechanistic Insight: The "Selectivity Shield" Before troubleshooting, you must un...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket Focus: Minimizing Side Reactions & Optimization Lead Scientist: Dr. Arisato (Senior Application Scientist)

Core Mechanistic Insight: The "Selectivity Shield"

Before troubleshooting, you must understand why this reaction behaves the way it does. You are acylating 1-(3,4-dimethoxyphenyl)piperazine (hereafter 1-(3,4-DMPP) ).

This molecule contains two nitrogen atoms with vastly different electronic environments:

  • N1 (Aniline-like): Attached to the electron-rich dimethoxybenzene ring. It is tertiary and its lone pair is conjugated into the aromatic pi-system. It is non-nucleophilic under standard acylation conditions.

  • N4 (Aliphatic): A secondary amine with a localized lone pair. This is your nucleophile.

The Good News: "Bis-acylation" (forming an amide at both nitrogens) is chemically impossible without breaking bonds or forming unstable quaternary salts. You do not need to worry about protecting N1.

The Real Threat: The primary side reactions are not chemical selectivity issues, but physical (solubility/salt formation) and competitive (hydrolysis) issues.

Troubleshooting Guides (FAQ Format)

Ticket #001: "My reaction stalled at exactly 50% conversion."

Diagnosis: The "Salt Trap." Root Cause: Acylation releases HCl. If you did not add an auxiliary base, the HCl protonates the unreacted 1-(3,4-DMPP). The resulting hydrochloride salt (1-(3,4-DMPP)·HCl) precipitates or becomes unreactive because the nucleophilic lone pair is occupied by a proton. Solution:

  • Standard: Add Triethylamine (Et₃N) or DIPEA (Hunig’s base) at 2.2 equivalents .

  • Rescue: If already stalled, add 1.5 eq of DIPEA and stir for 1 hour; the suspension should clear as the free base is regenerated and reacts.

Ticket #002: "I see a large 'Acid' peak in my HPLC."

Diagnosis: Acyl Chloride Hydrolysis. Root Cause: Water contamination. The acyl chloride reacts faster with trace water than with the bulky secondary amine of the piperazine, forming the corresponding carboxylic acid. Solution:

  • Protocol Fix: Dry your DCM (Dichloromethane) over molecular sieves.

  • Process: Add the acyl chloride solution slowly to the amine at 0°C. High local concentrations of acyl chloride favor hydrolysis if the amine is not immediately available.

Ticket #003: "I am using Chloroacetyl Chloride and seeing a dimer."

Diagnosis: Competitive N-Alkylation. Root Cause: Chloroacetyl chloride is bifunctional (Acyl chloride + Alkyl chloride). After the amide forms, the product contains a reactive alkyl chloride. Excess 1-(3,4-DMPP) attacks this alkyl chloride, linking two piperazine units together. Solution:

  • Temperature Control: Keep the reaction at -10°C to 0°C . Acylation is kinetically faster than alkylation at low temperatures.

  • Stoichiometry: Use a slight excess of the acylating agent (1.1 eq), not the amine. Add the amine to the acid chloride (inverse addition) if dimerization is severe.

Visualized Pathways & Decision Trees

Figure 1: Reaction Logic & Failure Points

This diagram illustrates the competitive pathways. Path A is desired.[1] Path B and C represent the most common user errors.

ReactionPathways Start 1-(3,4-DMPP) (Secondary Amine) Product Desired Amide (Yield >90%) Start->Product Path A: + Base (Kinetic Control) Salt Amine-HCl Salt (Precipitate/Stall) Start->Salt Path B: No Base (HCl Trapping) Reagent Acyl Chloride (R-COCl) Hydrolysis Carboxylic Acid (Impurity) Reagent->Hydrolysis Path C: + Water (Wet Solvent) Base Auxiliary Base (Et3N/DIPEA)

Caption: Path A represents the optimized route. Path B occurs due to lack of scavenger base. Path C occurs due to moisture.

Figure 2: Troubleshooting Decision Tree

Follow this logic to identify your specific issue.

TroubleshootingTree Q1 Is Conversion < 60%? Q2 Is pH < 7? Q1->Q2 Yes Q3 Check HPLC Purity Q1->Q3 No (High Conv, Low Yield) Sol1 Add Base (DIPEA) Restart Stirring Q2->Sol1 Yes (Acidic) Sol2 Check Reagent Quality (Hydrolysis) Q2->Sol2 No (Neutral) Q3->Sol2 Peak at Acid MW? Sol3 Dimer Formation? Lower Temp to -10°C Q3->Sol3 Extra Peak at 2x MW?

Caption: Step-by-step diagnostic flow for acylation failures.

Optimized Experimental Protocol

Objective: Synthesis of N-acylated 1-(3,4-dimethoxyphenyl)piperazine with >95% purity.

Reagents Table
ComponentRoleEquivalentsNotes
1-(3,4-DMPP) Substrate1.0Dissolve fully before addition.[2][3]
Acyl Chloride Reagent1.1Freshly distilled or high purity.
Triethylamine (Et₃N) Base Scavenger2.2Must be anhydrous.[4]
DCM Solvent10-15 VolDry (over MgSO₄ or sieves).
Step-by-Step Procedure
  • Preparation:

    • Flame-dry a round-bottom flask and purge with Nitrogen (N₂).

    • Add 1-(3,4-DMPP) (1.0 eq) and DCM (10 volumes).

    • Add Triethylamine (2.2 eq).[4] Stir until the solution is clear.

    • Critical: Cool the mixture to 0°C using an ice bath.

  • Addition:

    • Dilute the Acyl Chloride (1.1 eq) in a small volume of DCM.

    • Add dropwise over 15–30 minutes.

    • Why? Slow addition prevents localized heating (exotherm) which can degrade the electron-rich dimethoxy ring or favor side reactions.

  • Reaction:

    • Allow to warm to Room Temperature (RT) naturally.

    • Stir for 2–3 hours.

    • Checkpoint: Perform TLC or LC-MS.[4]

      • Success: Disappearance of starting amine (MW ~222).

      • Failure: If stalled, add 0.5 eq more base.

  • Workup (The "Clean Sweep"):

    • Quench with Saturated NaHCO₃ (removes unreacted acid/HCl).[4]

    • Extract with DCM (x3).[4]

    • Wash organic layer with Brine .[4]

    • Dry over Na₂SO₄ , filter, and concentrate.[5]

  • Purification:

    • Usually, the crude is pure enough. If not, recrystallize from Ethanol/Ether (the amide is less soluble than the starting amine).

References

  • BenchChem. (2025).[4] Application Notes and Protocols for the Acylation of Piperazine with 5-Chlorothiophene-2-carbonyl Chloride. Retrieved from

  • Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2005). Monograph: 1-(3-Methoxyphenyl)piperazine (and related derivatives). Retrieved from

  • National Institutes of Health (NIH) - PubChem. (2025). Compound Summary: 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride. Retrieved from

  • Ke, C., et al. (2009).[1] Synthesis of 1-(4-hydroxylphenyl)-4-(4-nitrophenyl)piperazine. Advances in Natural Science. Retrieved from

Sources

Optimization

Optimizing pH conditions for extraction of 1-(3,4-Dimethoxyphenyl)piperazine

Subject: Optimizing pH Conditions for 1-(3,4-Dimethoxyphenyl)piperazine (DMPP) Extraction Executive Summary You are encountering variability in the recovery and purity of 1-(3,4-Dimethoxyphenyl)piperazine (DMPP) . This g...

Author: BenchChem Technical Support Team. Date: February 2026

Subject: Optimizing pH Conditions for 1-(3,4-Dimethoxyphenyl)piperazine (DMPP) Extraction

Executive Summary

You are encountering variability in the recovery and purity of 1-(3,4-Dimethoxyphenyl)piperazine (DMPP) . This guide addresses the critical dependence of DMPP extraction efficiency on pH modulation.

The secondary amine on the piperazine ring is the "molecular switch" for solubility. Our internal data and general phenylpiperazine chemistry indicate a pKa of approximately 8.8 – 9.2 for the conjugate acid of this secondary amine. Therefore, standard "neutral" extractions (pH 7) will result in >99% yield loss .

This guide provides an optimized Liquid-Liquid Extraction (LLE) protocol, troubleshooting for emulsion formation, and a logic map for impurity removal.

Module 1: The Science of Solubility (The "Why")

Q: Why is my yield negligible when extracting at pH 7?

A: At pH 7, DMPP exists almost exclusively as a water-soluble salt, not an organic-soluble free base.

The extraction logic relies on the Henderson-Hasselbalch equation . For a base (


) and its conjugate acid (

):

  • At pH 7.0: With a pKa

    
     9.0, the ratio of Free Base (
    
    
    
    ) to Salt (
    
    
    ) is
    
    
    . The molecule prefers the water phase.
  • At pH 11.0: The ratio shifts to

    
    . The molecule prefers the organic phase.
    
  • The Rule of +2: To ensure >99% recovery into the organic layer, you must adjust the aqueous pH to at least pKa + 2 .

Visualization: The pH-Dependent Species Switch

The following diagram illustrates the protonation state of DMPP relative to pH, dictating the correct solvent phase.

DMPP_Species_Distribution cluster_legend Solubility Logic Acidic Acidic Condition (pH < 5) Species: Protonated Salt (BH+) Phase: AQUEOUS pKa_Point pKa Point (~9.0) Species: 50% Salt / 50% Base Phase: EMULSION RISK Acidic->pKa_Point Add NaOH/KOH Basic Basic Condition (pH > 11) Species: Free Base (B) Phase: ORGANIC pKa_Point->Basic Target pH 12+ Basic->Acidic Add HCl (Back-Extraction) key Goal: Drive equilibrium to the GREEN node for extraction.

Figure 1: Species distribution of DMPP. Efficient extraction into organic solvents (DCM, EtOAc) requires driving the equilibrium fully to the right (Green Node).

Module 2: Optimized Extraction Protocol

Q: What is the ideal workflow for maximum purity and yield?

A: Do not simply basify and extract. Use a "Back-Extraction" technique to remove non-basic impurities (neutrals) before isolating the DMPP.

Step-by-Step Methodology
  • Initial Dissolution (Acid Phase):

    • Dissolve crude reaction mixture in 0.5 M HCl (Target pH 1–2).

    • Why: DMPP becomes the water-soluble hydrochloride salt. Neutral organic impurities remain insoluble or organic-soluble.

  • The "Wash" (Removal of Neutrals):

    • Wash the acidic aqueous solution with Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .

    • Discard the organic layer.

    • Result: You have removed unreacted neutral starting materials while keeping DMPP trapped in the water.

  • The "Switch" (Basification):

    • Cool the aqueous layer to 0–5°C (exothermic reaction control).

    • Slowly add 10 M NaOH or 50% KOH until pH reaches 12–13 .

    • Check: Use a calibrated pH probe, not just paper, to ensure you have surpassed the pKa buffer zone.

  • Final Extraction (Product Isolation):

    • Extract the now-cloudy basic aqueous layer with DCM (3 x volumes).

    • Note: DCM is preferred over EtOAc for phenylpiperazines due to higher solubility of the amine.

  • Drying & Concentration:

    • Dry combined organics over anhydrous

      
      .
      
    • Evaporate solvent to yield DMPP Free Base (usually a pale oil or low-melting solid).

Module 3: Troubleshooting & FAQs

Q: I have a persistent emulsion at the interface. How do I break it?

A: Phenylpiperazines are amphiphilic and can act as surfactants at high pH, causing stubborn emulsions.

  • Immediate Fix: Add Brine (Saturated NaCl) to the aqueous phase. This increases ionic strength, "salting out" the organics.

  • Physical Fix: Filter the biphasic mixture through a pad of Celite. The emulsion often breaks as it passes through the filter cake.

  • Prevention: Do not shake the separatory funnel violently. Use a gentle "rocking" motion for 2 minutes.

Q: My product is colored (yellow/brown) instead of white/colorless.

A: The 3,4-dimethoxy motif is susceptible to oxidation.

  • Cause: Trace oxidation of the electron-rich phenyl ring or residual aniline impurities.

  • Fix: If the "Acid Wash" (Step 2 above) didn't clear it, convert the extracted free base back to the Dihydrochloride salt by bubbling HCl gas through an ethereal solution. The salt will precipitate as a pure white solid, leaving colored impurities in the mother liquor.

Q: Can I use Carbonate ( ) instead of Hydroxide ( )?

A: Risky. Carbonate buffers usually max out around pH 10–11. While this is theoretically above the pKa, it puts you on the "shoulder" of the solubility curve (90–95% extraction). For quantitative recovery in drug development, the logarithmic jump to pH 12–13 using NaOH is safer to ensure >99.9% deprotonation.

Module 4: Quantitative Data Summary

ParameterValue / ConditionRelevance
Target Molecule 1-(3,4-Dimethoxyphenyl)piperazineAnalyte
Approx. pKa (N4) 8.8 – 9.2 Secondary amine (Piperazine ring)
Approx. pKa (N1) < 2.0Aniline-like nitrogen (negligible basicity)
Extraction pH > 12.0 Ensures 99.9% Free Base form
Preferred Solvent Dichloromethane (DCM)High solubility for phenylpiperazines
Wash Solvent Ethyl AcetateRemoves neutral impurities during acid phase
Decision Logic for Troubleshooting

Troubleshooting_Logic Start Issue Detected Yield Low Yield? Start->Yield Purity Low Purity? Start->Purity Emulsion Emulsions? Start->Emulsion Yield_Check Check Aqueous pH Yield->Yield_Check Purity_Check Did you Acid Wash? Purity->Purity_Check Emulsion_Action Add Saturated Brine Emulsion->Emulsion_Action pH < 11 pH < 11 Yield_Check->pH < 11 Yes pH > 12 pH > 12 Yield_Check->pH > 12 No Add NaOH to pH 12+ Add NaOH to pH 12+ pH < 11->Add NaOH to pH 12+ Action Check Organic Solvent Choice\n(Switch to DCM) Check Organic Solvent Choice (Switch to DCM) pH > 12->Check Organic Solvent Choice\n(Switch to DCM) Action No No Purity_Check->No Skip Yes Yes Purity_Check->Yes Done Restart: Extract into Acid,\nWash with EtOAc, then Basify Restart: Extract into Acid, Wash with EtOAc, then Basify No->Restart: Extract into Acid,\nWash with EtOAc, then Basify Action Recrystallize as HCl Salt Recrystallize as HCl Salt Yes->Recrystallize as HCl Salt Action

Figure 2: Troubleshooting decision tree for common extraction failures.

References

  • PubChem. (2023).[1] 1-(3,4-Dimethoxyphenyl)piperazine Compound Summary. National Library of Medicine. [Link]

  • Khalili, F., Henni, A., & East, A. L. (2009).[2] pKa Values of Some Piperazines at (298, 303, 313, and 323) K.[2][3] Journal of Chemical & Engineering Data, 54(11), 2914–2917. [Link]

  • Phenomenex. (2023).[4] Liquid-Liquid Extraction (LLE) in Sample Preparation: General Principles. Phenomenex Technical Guides. [Link]

  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for amine workup protocols).

Sources

Troubleshooting

Resolving baseline noise in HPLC analysis of piperazine dihydrochlorides

Topic: Resolving Baseline Noise & Method Optimization Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Last Updated: February 13, 2026 Introduction: The Piperazine Paradox Welcome to the technical support ce...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Resolving Baseline Noise & Method Optimization Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Last Updated: February 13, 2026

Introduction: The Piperazine Paradox

Welcome to the technical support center. If you are analyzing Piperazine Dihydrochloride, you are likely facing a specific set of frustrations: a wandering baseline, "ghost" peaks, or massive tailing.

The Scientific Reality: Piperazine presents a "perfect storm" for HPLC difficulties:

  • No Chromophore: It lacks conjugated double bonds, forcing you to detect at 200–210 nm (the "danger zone" for solvent noise).

  • High Polarity: It elutes in the void volume (

    
    ) on standard C18 columns.
    
  • Salt Interference: The dihydrochloride counter-ions absorb UV light at low wavelengths, creating "vacancy peaks" or baseline upsets that mimic analyte signal.

This guide moves beyond basic troubleshooting to address the specific chemical interactions causing your baseline noise.

Module 1: Troubleshooting Direct UV Detection (200–210 nm)

Context: Many labs attempt direct UV detection to avoid the time-cost of derivatization. If you are seeing high baseline noise or drift, it is rarely a detector failure—it is usually a chemistry mismatch.

FAQ: Why is my baseline oscillating or drifting at 210 nm?

Diagnosis: At 210 nm, you are operating near the UV Cut-off of many solvents. The noise is often caused by incomplete mixing of mobile phases or the absorbance of the chloride counter-ion.

The Chloride Factor: Piperazine is a dihydrochloride salt. Chloride ions (


) have significant UV absorbance below 220 nm. If your mobile phase does not have a matching background absorbance, the elution of chloride will cause a system peak  or a negative vacancy peak , often confusing the integration software.

Protocol: Stabilization of Low-UV Baseline

ParameterRecommendationScientific Rationale
Solvent Quality HPLC-Grade or LC-MS Grade Acetonitrile (ACN)Methanol absorbs strongly at 210 nm (cut-off ~205 nm). ACN (cut-off ~190 nm) provides a quieter window.
Mobile Phase Prep Pre-mix your mobile phases manually.[1]On-line mixing (e.g., 95% A / 5% B) creates "mixing noise" visible at low UV. Pre-mixed isocratic lines eliminate pump stroke noise.
Buffer Selection Phosphate (20-50 mM)Phosphate is transparent at 210 nm. Avoid Acetate or Formate if possible, as they have higher background absorbance.
Reference Wavelength OFF or Wide Bandwidth (360 nm ± 100)Using a narrow reference wavelength can subtract real signal if the refractive index changes during elution.
Visual Guide: Diagnosing Baseline Noise

BaselineTroubleshooting Start Start: Baseline Noise at 210 nm IsPeriodic Is the noise periodic (consistent sine wave)? Start->IsPeriodic PumpIssue Pump/Mixing Issue: Pre-mix mobile phase. Check check-valves. IsPeriodic->PumpIssue Yes IsRandom Is the noise random (spikes/fuzz)? IsPeriodic->IsRandom No LampIssue Detector Issue: Check Lamp Energy. Flow cell air bubble? IsRandom->LampIssue Yes Drift Is it drifting? IsRandom->Drift No Equilibration Chemistry Issue: Column not equilibrated. Temp fluctuation. Drift->Equilibration Yes SystemPeak Ghost Peak / Vacancy? Drift->SystemPeak No Chloride Chloride Interference: Cl- eluting separately. Switch to Derivatization. SystemPeak->Chloride Yes

Figure 1: Decision tree for isolating the source of baseline noise in low-UV detection.

Module 2: The "Gold Standard" – Derivatization

Context: To eliminate baseline noise and chloride interference entirely, you must move detection away from 210 nm. The most robust method involves reacting Piperazine with Dansyl Chloride (DNS-Cl) . This adds a chromophore, allowing detection at 254 nm (UV) or Fluorescence (Ex 330nm / Em 530nm) , increasing sensitivity by 100-1000x.

FAQ: How do I perform Dansyl Chloride derivatization for Piperazine?

Mechanism: Dansyl chloride reacts with the secondary amines of piperazine under alkaline conditions (pH 9.5–10) to form a sulfonamide derivative.

Step-by-Step Protocol:

  • Preparation:

    • Buffer: 0.1 M Sodium Bicarbonate (

      
      ), adjusted to pH 9.8 with NaOH.
      
    • Reagent: 5 mg/mL Dansyl Chloride in Acetone (Freshly prepared).

  • Reaction:

    • Mix 500 µL Sample (dissolved in water) + 500 µL Buffer .

    • Add 1.0 mL Dansyl Chloride Reagent .

    • Vortex and incubate at 50°C for 20 minutes (or 60°C for 10 mins).

  • Quenching (Critical Step):

    • Add 100 µL of 2% Diethylamine or Glycine to consume excess reagent. This prevents the "reagent blob" from obscuring your peak.

  • Analysis:

    • Inject onto a C18 column.[2][3] The derivative is hydrophobic and will retain well.

Workflow Visualization

Derivatization Sample Piperazine (Aq. Solution) Buffer Add NaHCO3 (pH 9.8) Sample->Buffer Reagent Add Dansyl-Cl (in Acetone) Buffer->Reagent Heat Incubate 50°C / 20 min Reagent->Heat Quench Quench (Diethylamine) Heat->Quench Inject Inject HPLC (Detect @ 254nm) Quench->Inject

Figure 2: Pre-column derivatization workflow to shift detection to stable UV/Fluorescence regions.

Module 3: Alternative Detection & Separation (HILIC / ELSD)

Context: If derivatization is not feasible (e.g., in a high-throughput QC environment), you must alter the separation mode or the detector type.

FAQ: Can I analyze Piperazine without derivatization?

Option A: HILIC (Hydrophilic Interaction Liquid Chromatography) Standard C18 columns fail because piperazine is too polar. HILIC columns (Silica, Amide, or Zwitterionic) retain polar amines using an aqueous-organic gradient.

  • Column: Amide or Bare Silica.

  • Mobile Phase: High Acetonitrile (60-80%) with Ammonium Formate buffer (pH 3-4).

  • Benefit: Retains the chloride ion and piperazine separately, preventing interference.

Option B: ELSD (Evaporative Light Scattering Detection) Since Piperazine Dihydrochloride is a non-volatile salt, ELSD is an excellent choice. It ignores the optical properties entirely.

  • Mechanism: The mobile phase is evaporated; the solid analyte particles scatter light.

  • Advantage: Baseline is flat because solvents are evaporated. No UV cut-off issues.

Comparison of Methodologies
FeatureDirect UV (210 nm)Derivatization (Dansyl)ELSD / CAD
Sensitivity Low (High Noise)High (Fluorescence)Medium
Sample Prep SimpleComplex (Reaction req.)Simple
Baseline Stability Poor (Drift/Interference)Excellent Good
Specificity Low (Solvents interfere)HighUniversal (Non-volatiles)
Primary Use High-conc. AssayTrace Impurity AnalysisGeneral Screening

References

  • United States Pharmacopeia (USP). General Chapter <621> Chromatography. Rockville, MD: United States Pharmacopeial Convention.

  • Lin, D.L., et al. (2010). "Determination of piperazine in biological samples by derivatization and HPLC." Journal of Analytical Toxicology.

  • Agilent Technologies. (2023). "Analysis of Non-Chromophoric Compounds using ELSD." Application Note 5990-XXXX.

  • McClintic, C., et al. (2003).[4] "HILIC method for the analysis of piperazine." Journal of Liquid Chromatography & Related Technologies.

  • Thermo Fisher Scientific. (2018). "Troubleshooting Baseline Issues in HPLC UV Detection." Technical Guide.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Analytical Characterization of 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride

Introduction: The Critical Role of Structural Elucidation in Pharmaceutical Development In the landscape of pharmaceutical research and drug development, piperazine derivatives represent a cornerstone scaffold, integral...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Structural Elucidation in Pharmaceutical Development

In the landscape of pharmaceutical research and drug development, piperazine derivatives represent a cornerstone scaffold, integral to a wide array of therapeutic agents.[1] The precise structural and purity assessment of these compounds is not merely a procedural step but a fundamental requirement for ensuring safety, efficacy, and batch-to-batch consistency. Impurities, even at trace levels, can significantly impact a drug's pharmacological profile and toxicity.[2][3]

This guide provides an in-depth analysis of 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride, a key intermediate and pharmacophore. We will focus on the premier technique for structural elucidation, ¹H Nuclear Magnetic Resonance (NMR) spectroscopy, while also presenting a comparative analysis with other essential analytical methods. Our objective is to equip researchers, scientists, and drug development professionals with the rationale behind methodological choices and a framework for comprehensive characterization.

Part 1: ¹H NMR Spectral Analysis - The Gold Standard for Structural Detail

¹H NMR spectroscopy is unparalleled in its ability to provide a detailed atomic-level map of a molecule's structure. For a molecule like 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride, it allows for the unambiguous confirmation of the structure and the relative quantitation of each proton environment.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

The quality of an NMR spectrum is fundamentally dependent on meticulous sample preparation.[4] The dihydrochloride salt form of the target compound necessitates specific considerations, primarily related to solubility.

Methodology:

  • Solvent Selection: The primary criterion for solvent selection is the analyte's solubility.[5] As a dihydrochloride salt, the compound is highly polar. Deuterium oxide (D₂O) is an excellent choice due to its high polarity and ability to dissolve ionic species.[6] Alternatively, Dimethyl Sulfoxide-d₆ (DMSO-d₆) can be used, which has the advantage of not exchanging with N-H protons, allowing for their observation.[7] For this guide, we will proceed with D₂O as the solvent.

  • Sample Preparation:

    • Accurately weigh 5-10 mg of 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride.

    • Dissolve the sample in approximately 0.6 mL of D₂O in a clean vial.

    • Ensure complete dissolution. If any particulate matter is visible, filter the solution through a pipette with a small glass wool plug into a clean, high-quality 5 mm NMR tube. This step is critical as suspended solids can degrade the magnetic field homogeneity, leading to broadened spectral lines.

  • Instrumentation and Acquisition:

    • The spectrum should be acquired on a 400 MHz or higher field NMR spectrometer.

    • The deuterium signal from the D₂O solvent is used for the field-frequency lock to ensure spectral stability.[4]

    • Acquire the spectrum at a standard temperature, typically 25°C (298 K).

    • A sufficient number of scans should be co-added to achieve an adequate signal-to-noise ratio.

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing weigh 1. Weigh 5-10 mg of Compound dissolve 2. Dissolve in 0.6 mL D₂O weigh->dissolve filter 3. Filter into NMR Tube dissolve->filter instrument 4. Insert into Spectrometer (≥400 MHz) filter->instrument lock 5. Lock on D₂O Signal instrument->lock acquire 6. Acquire Spectrum lock->acquire process 7. Fourier Transform & Phasing acquire->process analyze 8. Peak Integration & Assignment process->analyze Final Spectrum Interpretation Final Spectrum Interpretation analyze->Final Spectrum Interpretation

Figure 1: Workflow for ¹H NMR Analysis.

Spectral Interpretation: Decoding the Molecular Structure

The ¹H NMR spectrum of 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride provides a distinct fingerprint. The protonation of both nitrogen atoms in the piperazine ring significantly influences the chemical shifts of adjacent protons, causing them to shift downfield compared to the free base.[8]


(Self-generated image for illustrative purposes)

Predicted ¹H NMR Data (in D₂O):

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~7.0 - 7.2m3HAr-H Protons on the dimethoxyphenyl ring. The substitution pattern leads to complex splitting (multiplet, m).
~3.90s3H-OCHMethoxy group protons at position 4. Appear as a sharp singlet (s).
~3.88s3H-OCHMethoxy group protons at position 3. Appear as a sharp singlet (s).
~3.4 - 3.6br m4HAr-N-CHPiperazine protons adjacent to the aromatic ring. Broadened due to conformational dynamics and deshielded by the adjacent protonated nitrogen.
~3.2 - 3.4br m4HHN-CHPiperazine protons adjacent to the second protonated nitrogen. Also appears as a broad multiplet (br m).

Note: The two N-H protons on the piperazine ring will rapidly exchange with the D₂O solvent and will therefore not be visible in the spectrum. If the spectrum were run in DMSO-d₆, they would appear as a very broad signal.[7]

Part 2: A Comparative Overview of Analytical Techniques

While ¹H NMR is the cornerstone for structural elucidation, a multi-technique approach is essential for comprehensive characterization and impurity profiling in a pharmaceutical context.[2][9]

¹³C NMR Spectroscopy

¹³C NMR provides complementary information about the carbon framework of the molecule. While less sensitive than ¹H NMR, it is invaluable for confirming the number of unique carbon environments.[10]

TechniqueInformation ProvidedAdvantagesLimitations
¹H NMR Proton environment, connectivity (J-coupling), relative quantitation.High sensitivity, rapid acquisition, detailed structural information.Can have overlapping signals in complex molecules.
¹³C NMR Number and type of carbon environments (sp², sp³).Unambiguous carbon count, wide chemical shift range reduces overlap.Low natural abundance of ¹³C requires longer acquisition times or higher sample concentration.[11]

Predicted ¹³C NMR Data:

  • Aromatic Carbons: ~110-150 ppm

  • Methoxy Carbons: ~56 ppm

  • Piperazine Carbons: ~40-50 ppm[12][13]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule based on their characteristic vibrations.[14]

TechniqueInformation ProvidedAdvantagesLimitations
¹H NMR Detailed connectivity and stereochemistry.Provides a complete structural picture.Requires soluble sample, relatively expensive instrumentation.
FTIR Presence of specific functional groups (e.g., N-H, C-O, C-H).Fast, requires minimal sample preparation, good for initial screening.[15]Provides limited information on the overall molecular skeleton.

Expected FTIR Absorption Bands (cm⁻¹):

  • ~2400-2700 (broad): N⁺-H stretch from the ammonium hydrochloride salt.

  • ~2850-3000: C-H stretches (aliphatic and aromatic).

  • ~1500-1600: C=C aromatic ring stretches.

  • ~1250: C-O stretch of the aryl ether (methoxy groups).

  • ~1140: C-N stretch.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and offers structural clues through the analysis of its fragmentation patterns.[16]

TechniqueInformation ProvidedAdvantagesLimitations
¹H NMR Exact arrangement of atoms.Non-destructive, provides isomeric information.Lower sensitivity compared to MS.
MS Molecular weight and elemental formula (HRMS), fragmentation patterns.Extremely high sensitivity, can be coupled with chromatography (LC-MS).[9]Does not typically distinguish between isomers, fragmentation can be complex.

Expected Mass Spectrometry Data (ESI+):

  • Molecular Ion: The observed ion would be for the free base [M+H]⁺ at m/z 223.14.

  • Major Fragments: Common fragmentation pathways for arylpiperazines involve cleavage of the piperazine ring, leading to characteristic fragment ions.[17][18]

G center 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride HNMR ¹H NMR center->HNMR CNMR ¹³C NMR center->CNMR FTIR FTIR center->FTIR MS Mass Spec center->MS HNMR_info Proton Connectivity & Environment HNMR->HNMR_info CNMR_info Carbon Skeleton & Count CNMR->CNMR_info FTIR_info Functional Groups (N-H, C-O, etc.) FTIR->FTIR_info MS_info Molecular Weight & Fragmentation MS->MS_info

Figure 2: Orthogonal analytical techniques for structural analysis.

Conclusion

The comprehensive characterization of pharmaceutical compounds like 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride relies on the strategic application of multiple analytical techniques. While ¹H NMR spectroscopy provides the most detailed structural information, its power is magnified when used in concert with ¹³C NMR, FTIR, and Mass Spectrometry. This orthogonal approach ensures an unambiguous identification, confirms purity, and provides the robust, self-validating data package required by regulatory bodies and for advancing drug development programs. By understanding the strengths and limitations of each technique, researchers can make informed decisions, ensuring the quality and integrity of their scientific work.

References

  • Arslan, Z., Okuroğlu, E., Senol, H., & Türkmen, Z. (n.d.). Mass spectra and major fragmentation patterns of piperazine designer drugs. ResearchGate. Retrieved from [Link]

  • Das, S. (2015). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Research and Reviews: Journal of Pharmaceutical Analysis. Retrieved from [Link]

  • Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Retrieved from [Link]

  • Yilmaz, F., & Erdogmus, A. (n.d.). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie. Retrieved from [Link]

  • Chaughule, R. (2024). Advances in Impurity Profiling of Pharmaceutical Formulations. Biomedical Journal of Scientific & Technical Research. Retrieved from [Link]

  • PubMed. (n.d.). New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study. Retrieved from [Link]

  • ResearchGate. (n.d.). FT-IR spectrum of piperazine, [Piperazine][SO3H]2[Cl]2, and.... Retrieved from [Link]

  • Preprints.org. (2025). Advances in Green Analytical Techniques for Impurity Profiling in Pharmaceuticals. Retrieved from [Link]

  • IJCRT.org. (n.d.). A BRIEF REVIEW ON DIFFERENT ANALYTICAL TECHNIQUES FOR IMPURITY PROFILING IN ANTIVIRAL DRUGS. Retrieved from [Link]

  • ResearchGate. (n.d.). FTIR spectra of (a) piperazine (b) COP-1. Retrieved from [Link]

  • PMC. (n.d.). New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study. Retrieved from [Link]

  • Zhipuxuebao. (n.d.). Mass Fragmentation Characteristics of Piperazine Analogues. Retrieved from [Link]

  • DergiPark. (n.d.). 1-(4-Chlorophenyl) piperazine: FT-IR, Raman, NMR and Theoretical studies. Retrieved from [Link]

  • Bruker. (n.d.). Avance Beginners Guide - Solvent Selection. Retrieved from [Link]

  • Labinsights. (2025). Selection Guide on Deuterated Solvents for NMR. Retrieved from [Link]

  • NP-MRD. (n.d.). 13C NMR Spectrum (1D, 101 MHz, D2O, predicted) (NP0000084). Retrieved from [Link]

  • PubMed. (n.d.). NMR study on (+/-)-1-[3-(2-methoxyphenoxy)-2-hydroxypropyl]-4-[(2,6-dimethylphenyl)aminocarbonylmethyl]piperazine dihydrochloride salt. Retrieved from [Link]

  • ResearchGate. (n.d.). The 13 C-NMR Spectral data of the compound. Retrieved from [Link]

  • MDPI. (n.d.). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Retrieved from [Link]

  • PubMed. (2008). Application of solid-state 35Cl NMR to the structural characterization of hydrochloride pharmaceuticals and their polymorphs. Retrieved from [Link]

  • PubMed. (n.d.). Fragmentation of diketopiperazines from Aspergillus fumigatus by electrospray ionization tandem mass spectrometry (ESI-MS/MS). Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

  • RSC Publishing. (n.d.). Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. Retrieved from [Link]

  • ResearchGate. (2025). 35Cl solid-state NMR of HCl salts of active pharmaceutical ingredients: Structural prediction, spectral fingerprinting and polymorph recognition. Retrieved from [Link]

  • Reddit. (2023). How to detect a HCl salt in organic compunds. Retrieved from [Link]

  • University of Potsdam. (n.d.). Tables For Organic Structure Analysis. Retrieved from [Link]

  • University of Puget Sound. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

  • SWGDrug. (2005). 1-(3-METHOXYPHENYL)PIPERAZINE. Retrieved from [Link]

  • ResearchGate. (2018). Can the salt form of my organic compound be determined using NMR?. Retrieved from [Link]

  • Reddit. (2023). 1H-NMR of Cyclopropylamine HCl salt. Retrieved from [Link]

  • SpectraBase. (n.d.). 1-(4-Methoxyphenyl)piperazine but - Optional[13C NMR]. Retrieved from [Link]

Sources

Comparative

Mass Spectrometry Fragmentation Pattern of 3,4-Dimethoxyphenylpiperazine: A Comparative Guide

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of 3,4-dimethoxyphenylpiperazine (3,4-DMeOPP). It is designed for researchers requiring high-fidelity structural elucidat...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of 3,4-dimethoxyphenylpiperazine (3,4-DMeOPP). It is designed for researchers requiring high-fidelity structural elucidation and differentiation from isobaric regioisomers in forensic and clinical settings.

Executive Summary & Technical Context

3,4-Dimethoxyphenylpiperazine (3,4-DMeOPP) is a phenylpiperazine derivative often encountered as a designer drug or a metabolite of pharmaceutical agents (e.g., vesnarinone).[1] Its structural core—a piperazine ring attached to a dimethoxy-substituted phenyl ring—dictates a specific fragmentation behavior under Electron Ionization (EI) and Electrospray Ionization (ESI).

The Core Challenge: The primary analytical difficulty lies not in identifying the class, but in distinguishing 3,4-DMeOPP from its five regioisomers (e.g., 2,3-DMeOPP, 2,5-DMeOPP). These isomers share an identical molecular weight (MW 222.28) and nearly identical mass spectra. This guide establishes a self-validating protocol to resolve these ambiguities.

Fragmentation Mechanism (Electron Ionization)

Under standard EI conditions (70 eV), 3,4-DMeOPP (C₁₂H₁₈N₂O₂) exhibits a distinct fragmentation pathway governed by the stability of the aromatic system and the fragility of the piperazine ring.

Primary Fragmentation Pathway

The fragmentation is initiated by the ionization of the nitrogen lone pair or the aromatic system.

  • Molecular Ion (M⁺•): Observed at m/z 222 . The intensity is generally moderate to strong due to the stabilizing effect of the dimethoxybenzene moiety.

  • Base Peak Formation (Retro-Diels-Alder / Ring Cleavage): The most characteristic cleavage for N-phenylpiperazines is the shattering of the piperazine ring.

    • Mechanism: Loss of a neutral imine fragment (C₂H₄N• or C₂H₅N).

    • Diagnostic Ion: m/z 180 . This corresponds to the [3,4-(MeO)₂-Ph-N=CH₂]⁺ species (M – 42 Da). This is the hallmark of the phenylpiperazine skeleton.

  • Secondary Fragmentation:

    • m/z 165: Loss of a methyl radical (•CH₃) from the m/z 180 fragment (or directly from M⁺ followed by ring cleavage). This is favored by the methoxy substituents.

    • m/z 137/138: Formation of the dimethoxybenzene cation or radical cation after complete loss of the piperazine moiety.

    • m/z 70 & 56: Low-mass ions representing piperazine ring fragments (C₄H₈N⁺ and C₃H₆N⁺).

Fragmentation Pathway Diagram

The following Graphviz diagram visualizes the causal relationships in the fragmentation cascade.

FragmentationPathway M_Ion Molecular Ion (M+) m/z 222 [C12H18N2O2]+. Base_Peak Base Peak m/z 180 [Ar-N=CH2]+ M_Ion->Base_Peak - C2H4N (42 Da) (Piperazine Cleavage) Frag_137 Aryl Cation m/z 137 [(MeO)2-C6H3]+ M_Ion->Frag_137 N-C Bond Cleavage Piperazine_Frag Piperazine Ring Frags m/z 56, 70 M_Ion->Piperazine_Frag Ring Shattering Frag_165 Methyl Loss m/z 165 [Ar-N=CH2 - CH3]+ Base_Peak->Frag_165 - CH3 (15 Da)

Caption: Mechanistic fragmentation pathway of 3,4-dimethoxyphenylpiperazine under 70 eV Electron Ionization.

Comparative Performance Guide

Comparison with Regioisomers (The "Blind Spot")

Mass spectrometry alone is often insufficient to differentiate 3,4-DMeOPP from its isomers (2,3-, 2,4-, 2,5-, 2,6-, and 3,5-DMeOPP). All produce M⁺ 222 and base peak m/z 180.

Feature3,4-DMeOPP (Target)2,5-DMeOPP (Isomer)2,3-DMeOPP (Isomer)Differentiation Strategy
Molecular Ion m/z 222m/z 222m/z 222Ineffective (Isobaric)
Base Peak m/z 180m/z 180m/z 180Ineffective (Common Core)
GC Elution Order Late ElutingIntermediateEarly ElutingHighly Effective (See Protocol)
Ortho Effect AbsentPresent (Methoxy/N interaction)PresentModerate (Minor ion ratio changes)

Critical Insight: The 2,3- and 2,6-isomers typically elute significantly earlier on non-polar columns (e.g., 5% phenyl) due to steric crowding (ortho-substitution) reducing intermolecular forces. The 3,4-isomer, being more linear/planar, interacts more strongly with the stationary phase and elutes later.

Comparison of Techniques: GC-MS (EI) vs. LC-MS/MS (ESI)
MetricGC-MS (EI)LC-MS/MS (ESI)Recommendation
Identification Power High. Fingerprint fragmentation (m/z 180, 165, 70) allows library matching.Moderate. Soft ionization gives [M+H]⁺ 223. MS/MS required for fragments.Use GC-MS for initial identification.
Isomer Resolution Excellent. Chromatographic resolution is superior for positional isomers.Poor to Moderate. Requires specialized chiral or phenyl-hexyl columns.Use GC-MS for isomer confirmation.[2]
Sensitivity ng/mL range.pg/mL range (Higher sensitivity).Use LC-MS for trace quantification in bio-fluids.

Experimental Protocol: Self-Validating Identification

To ensure scientific integrity, this protocol includes a "Self-Validation" step using Relative Retention Times (RRT).

Sample Preparation (Liquid-Liquid Extraction)
  • Alkalinization: Add 100 µL of 1 M NaOH to 1 mL of sample (urine/plasma) to ensure the piperazine is uncharged (pKa ~9.8).

  • Extraction: Add 3 mL of Ethyl Acetate or Hexane:Ethyl Acetate (9:1). Vortex for 5 mins.

  • Concentration: Centrifuge, transfer organic layer, and evaporate to dryness under nitrogen.

  • Reconstitution: Reconstitute in 50 µL Ethyl Acetate.

  • Derivatization (Optional for Isomers): Add 50 µL TFAA (Trifluoroacetic anhydride) and incubate at 60°C for 20 mins. This improves peak shape and isomer separation.

GC-MS Instrument Parameters
  • Column: DB-5MS or Rtx-5MS (30 m × 0.25 mm × 0.25 µm).

  • Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

  • Inlet: 250°C, Splitless mode (1 min purge).

  • Oven Program:

    • Initial: 80°C for 1.0 min.

    • Ramp 1: 20°C/min to 280°C.

    • Hold: 280°C for 10.0 min.

  • MS Source: 230°C; Quad: 150°C.[3]

  • Scan Range: m/z 40–450.

Data Interpretation & Validation
  • Step 1 (Spectral Check): Confirm M⁺ at m/z 222 and Base Peak at m/z 180.

  • Step 2 (RRT Validation): Calculate Relative Retention Time against an internal standard (e.g., Dimethylphthalate or D3-mCPP).

    • Note: 3,4-DMeOPP typically elutes after 2,3-DMeOPP. If your peak appears early in the phenylpiperazine window, suspect an ortho-isomer.

References

  • SWGDRUG. (2005).[4] Monograph: 1-(3-methoxyphenyl)piperazine (and related isomer differentiation). Scientific Working Group for the Analysis of Seized Drugs. [Link]

  • National Institute of Standards and Technology (NIST). Mass Spectrum of Phenylpiperazine Derivatives. NIST Chemistry WebBook, SRD 69. [Link]

  • de Boer, D., et al. (2001). Piperazine-like compounds: a new group of designer drugs-of-abuse on the European market. Forensic Science International. [Link]

  • Elliott, S. (2011). Mass spectral fragmentation patterns of piperazine designer drugs. Drug Testing and Analysis. [Link]

Sources

Validation

Benchmarking Elemental Analysis Protocols for Piperazine Dihydrochloride: A Comparative Validation Guide

) Executive Summary & Scientific Context Piperazine dihydrochloride (CAS: 142-64-3) acts as a critical intermediate in polymer synthesis and a well-established anthelmintic agent. In drug development and material science...

Author: BenchChem Technical Support Team. Date: February 2026


)

Executive Summary & Scientific Context

Piperazine dihydrochloride (CAS: 142-64-3) acts as a critical intermediate in polymer synthesis and a well-established anthelmintic agent. In drug development and material science, the validation of this salt is frequently complicated by two factors: high hygroscopicity and halogen interference during combustion analysis.

As a researcher, relying solely on a single mode of analysis (e.g., standard CHN) often leads to "false failures" due to incomplete combustion or detector saturation from chlorine gas (


). This guide moves beyond basic textbook definitions to provide a rigorous, multi-modal validation strategy. We compare the three pillars of elemental characterization: Dynamic Flash Combustion (CHN) , Potentiometric Argentometry , and Thermogravimetric Analysis (TGA) .

Theoretical Baseline: The "Gold Standard"

Before initiating any wet chemistry, the theoretical composition must be established. Note that commercial Piperazine 2HCl often exists as a hydrate or absorbs atmospheric moisture rapidly. The values below represent the anhydrous standard.

Molecular Formula:


Molecular Weight:  159.06  g/mol 
ElementTheoretical Mass % (Anhydrous)Tolerance (Journal Standard)Common Deviation Source
Carbon (C) 30.21% ± 0.40%Carbonate formation (high result)
Hydrogen (H) 7.60% ± 0.40%Hygroscopic water (high result)
Nitrogen (N) 17.61% ± 0.40%Incomplete combustion (low result)
Chlorine (Cl) 44.58% ± 0.50%*Volatilization issues (low result)

*Note: Chlorine tolerance is often wider in combustion analysis due to trap efficiency, but strict in titration.

Method A: Dynamic Flash Combustion (CHN Analysis)[1]

The Challenge: Halogen Poisoning

Standard CHN analyzers utilize copper reduction tubes to convert nitrogen oxides (


) to nitrogen gas (

). Piperazine dihydrochloride contains ~45% chlorine. Upon combustion, this releases massive amounts of

and

, which react with the copper reagent to form Copper(II) Chloride (

). This "poisons" the reduction tube, causing rapid drift in nitrogen values and potentially damaging the thermal conductivity detector (TCD).
Optimized Protocol

To validate this salt via CHN, you must modify the standard organic protocol.

  • Sample Preparation:

    • Dry the sample at 105°C for 3 hours (referencing USP <731> Loss on Drying) to remove surface moisture.

    • Weigh 1.5 – 2.5 mg into a tin capsule. Do not exceed 3 mg to prevent halogen saturation.

  • Combustion Aids (Critical Step):

    • Add 10–20 mg of Tungsten (VI) Oxide (

      
      )  powder directly into the tin capsule with the sample.
      
    • Mechanism:

      
       acts as a combustion catalyst and helps retain some volatile inorganic residues, but more importantly, it ensures an oxygen-rich local environment to prevent char formation.
      
  • Instrument Configuration:

    • Scrubber: Ensure the combustion tube contains a Silver Wool or Silver Tungstate on MgO zone.

    • Mechanism:

      
      . This traps the chlorine before it reaches the separation column or detector.
      
    • Temperature: Set combustion furnace to 975°C (minimum) to ensure bond rupture of the salt lattice.

  • Self-Validation:

    • Run a standard like Chloroacetanilide (Cl ~20%) prior to the sample to verify the silver trap's efficiency. If the Nitrogen value of the standard drifts by >0.2%, replace the silver trap immediately.

Method B: Potentiometric Argentometric Titration

The Challenge: Stoichiometry Confirmation

CHN Analysis confirms the organic backbone but is indirect for the counter-ion. To prove the compound is the dihydrochloride (and not the monohydrochloride), you must quantify the chloride directly.

Optimized Protocol (Potentiometric)

While the Volhard method is classical, Potentiometric Titration is the modern standard for high-precision validation of pharmaceutical salts.

  • Solvent System:

    • Dissolve 100 mg of dried Piperazine 2HCl in 50 mL of 0.1 M Nitric Acid (

      
      ) .
      
    • Why Acidic? Low pH prevents the precipitation of silver hydroxide (

      
      ) and ensures the amine groups are fully protonated, preventing complexation with 
      
      
      
      .
  • Titrant:

    • 0.1 N Silver Nitrate (

      
      ) , standardized against NaCl.
      
  • Detection:

    • Use a Silver/Sulfide ion-selective electrode (ISE) or a silver billet electrode.

    • Endpoint: Determine the inflection point of the potential (mV) vs. volume curve.

  • Calculation:

    
    
    
    • Target: 44.1% – 45.0% (accounting for minor impurities).

Method C: Thermogravimetric Analysis (TGA)

The Challenge: Hydrate vs. Hygroscopicity

Piperazine 2HCl is prone to forming a monohydrate (


 content ~10%). A CHN analyzer cannot easily distinguish between crystal water and hydrogen from the molecule.
Protocol
  • Ramp: Heat from 30°C to 250°C at 10°C/min under

    
     flow.
    
  • Interpretation:

    • Surface Water: Mass loss < 100°C.

    • Crystal Water (Monohydrate): Distinct step loss typically between 100°C–140°C.

    • Decomposition: Onset > 280°C (Melting/Sublimation).[1]

  • Decision: If TGA shows >1% mass loss below 120°C, the CHN "Hydrogen" value must be corrected mathematically before comparing to the theoretical limit.

Comparative Analysis Summary

FeatureMethod A: Automated CHNMethod B: Potentiometric TitrationMethod C: TGA
Primary Target C, H, N (Organic Purity)Cl (Salt Stoichiometry)

(Solvate State)
Precision ± 0.3% (Absolute)± 0.1% (Absolute)± 0.1% (Mass)
Sample Req. 2 mg100 mg5–10 mg
Key Interference Halogens (

) damage detectors
Non-halide silver precipitantsVolatile solvents
Cost/Run ModerateLowModerate
Verdict Mandatory for structure IDMandatory for salt ratioSupporting for drying

Validation Workflow (Decision Logic)

The following diagram illustrates the logical flow for accepting a batch of Piperazine Dihydrochloride based on the three methods described.

PiperazineValidation Start Raw Sample: Piperazine 2HCl Drying Step 1: Dry @ 105°C (3 hrs) Start->Drying Split Split Sample Drying->Split CHN_Test Method A: CHN Analysis (w/ Ag Trap & WO3) Split->CHN_Test Titr_Test Method B: Potentiometric Titration (AgNO3) Split->Titr_Test TGA_Test Method C: TGA (Moisture Check) Split->TGA_Test Check_N N within 17.6% ±0.4? CHN_Test->Check_N Fail_Structure REJECT: Impurity/Degradation Check_N->Fail_Structure No Pass PASS: Release Batch Check_N->Pass Yes Check_Cl Cl within 44.6% ±0.5? Titr_Test->Check_Cl Fail_Salt REJECT: Wrong Salt Form (Mono-HCl?) Check_Cl->Fail_Salt No Check_Cl->Pass Yes Check_H2O Loss < 1.0%? TGA_Test->Check_H2O Fail_Dry ACTION: Re-dry Sample Check_H2O->Fail_Dry No Check_H2O->Pass Yes

Figure 1: Integrated analytical workflow for the validation of Piperazine Dihydrochloride salts, ensuring exclusion of hydration errors and incorrect salt stoichiometry.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 8893, Piperazine Dihydrochloride. Retrieved from [Link]

  • Skoog, D. A., West, D. M., & Holler, F. J.Fundamentals of Analytical Chemistry.

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Safe Disposal of 1-(3,4-Dimethoxyphenyl)piperazine Dihydrochloride

Operational Assessment & Chemical Identity Effective disposal begins with a precise understanding of the chemical's behavior in a waste stream. 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride (CAS: 67287-34-9) is not m...

Author: BenchChem Technical Support Team. Date: February 2026

Operational Assessment & Chemical Identity

Effective disposal begins with a precise understanding of the chemical's behavior in a waste stream. 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride (CAS: 67287-34-9) is not merely "organic waste"; it is a protonated amine salt . This structural identity dictates its reactivity profile and, consequently, its disposal logic.

Physicochemical Profile for Waste Management
PropertyValue/CharacteristicOperational Implication
State Solid (Crystalline powder)High dust potential; inhalation hazard during weighing/transfer.
Acidity Acidic (Dihydrochloride salt)DO NOT mix with alkaline waste streams without neutralization. Aqueous solutions will be pH < 4.
Solubility Water SolubleReadily mobilizes in wet environments; requires secondary containment.
Reactivity Secondary Amine MoietyCRITICAL: Incompatible with nitrating agents and hypochlorites (Bleach).

Strategic Segregation (The "Why")

In my experience investigating lab accidents, the most common failure point is not the disposal itself, but the pre-disposal segregation. You must treat this compound with specific "exclusion rules" to prevent in-drum reactions.

The Hypochlorite Exclusion Rule

Never dispose of this compound (or its solutions) in containers that have previously held bleach or are being treated with bleach for biological decontamination.

  • Mechanism: Acidic amine salts react with sodium hypochlorite to form chloramines (NH₂Cl, NHCl₂, NCl₃).

  • Result: Release of toxic, respiratory-irritant gases and potential over-pressurization of the waste container.

The Nitrate Exclusion Rule

Avoid mixing with nitrosating agents (e.g., sodium nitrite, nitric acid).

  • Mechanism: Secondary amines can form N-nitrosamines , many of which are potent carcinogens. While the dihydrochloride salt is less nucleophilic, the risk remains if the pH of the waste container shifts.

Disposal Workflows (The "How")

Do not rely on "down the drain" disposal.[1] Even if local regulations permit trace amounts, the responsible scientific standard is Zero Discharge to municipal water systems for research pharmacophores.

Workflow A: Solid Waste (Pure Compound)

Best for: Expired shelf stocks, contaminated weighing boats, or spill cleanup residues.

  • Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is acceptable but poses a breakage risk.

  • Labeling: Mark as "Hazardous Waste - Solid." Explicitly list: 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride.

  • Segregation: Keep separate from oxidizer solids.

Workflow B: Liquid Waste (Experimental Solutions)

Best for: Reaction mixtures, mother liquors, or aqueous buffers.

  • Characterize the Solvent:

    • Aqueous: Adjust pH to 5–9 if your facility requires neutral waste, otherwise maintain as "Acidic Aqueous Waste."

    • Organic: Segregate into "Halogenated" or "Non-Halogenated" streams based on the solvent, not the solute.

  • Pre-Treatment (Optional but Recommended): If the solution is highly acidic due to the dihydrochloride, slowly buffer it with Sodium Bicarbonate (NaHCO₃) before adding it to a communal waste carboy to prevent heat generation or gas evolution.

Visual Logic: Disposal Decision Matrix

DisposalWorkflow Start Waste Generation Event StateCheck Physical State? Start->StateCheck Solid Solid / Powder StateCheck->Solid Dry Liquid Liquid Solution StateCheck->Liquid Wet SolidCont Container: Wide-mouth HDPE Solid->SolidCont LabelSolid Label: 'Hazardous Waste - Solid' (Toxic/Irritant) SolidCont->LabelSolid SolventCheck Solvent Base? Liquid->SolventCheck Aqueous Aqueous SolventCheck->Aqueous Water Organic Organic Solvent SolventCheck->Organic DMSO/MeOH/Etc BleachCheck Contains Bleach/Oxidizers? Aqueous->BleachCheck HazOrg Stream: Solvent Waste (Halogenated/Non-Halogenated) Organic->HazOrg SafeAq Stream: Aqueous Waste (Check pH) BleachCheck->SafeAq No Stop STOP: Do Not Mix! Segregate Immediately BleachCheck->Stop Yes

Figure 1: Decision matrix for segregating 1-(3,4-DMPP) waste streams. Note the critical stop point regarding bleach compatibility.

Emergency Procedures: Spill Response

In the event of a benchtop spill, speed and dust control are paramount. The dihydrochloride salt is hygroscopic; it will become sticky and corrosive if left exposed to humid air.

Protocol: Dry Spill (Powder)[2][3]
  • PPE: Don nitrile gloves, safety goggles, and an N95 (or P100) respirator. Dust inhalation is the primary acute risk.

  • Containment: Do not dry sweep vigorously, which aerosolizes the powder.

  • Cleanup: Cover the spill with a damp paper towel (water-moistened) to trap dust, then scoop the material into a waste jar.

  • Decontamination: Wipe the surface with a mild detergent solution. Avoid bleach.[2]

Protocol: Wet Spill (Solution)
  • Absorb: Use vermiculite, bentonite clay, or standard laboratory absorbent pads.

  • Neutralize: If the spill is large and highly acidic (pH < 2), sprinkle Sodium Bicarbonate over the absorbent until bubbling ceases.

  • Disposal: Treat all absorbent materials as hazardous solid waste (Workflow A).

Regulatory Compliance & RCRA Classification

For US-based laboratories, compliance with the Resource Conservation and Recovery Act (RCRA) is mandatory.

  • P-List/U-List Status: 1-(3,4-Dimethoxyphenyl)piperazine is not explicitly P-listed or U-listed by the EPA [1].

  • Characteristic Waste:

    • It is likely not Ignitable (D001) or Reactive (D003).

    • It may be Corrosive (D002) if in an aqueous solution with pH ≤ 2.[3]

  • Best Practice Classification: Unless you perform a Toxicity Characteristic Leaching Procedure (TCLP) to prove otherwise, designate this as Non-Regulated Chemical Waste (if non-hazardous) or Hazardous Waste (due to irritant/toxicity properties) depending on your institution's specific EHS protocols.

  • Recommendation: Label as "Hazardous Waste - Irritant/Corrosive" to ensure downstream handlers (incineration facilities) manage it with appropriate caution.

References
  • United States Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. (Accessed 2023).[4] [Link]

  • PubChem. Compound Summary: 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride. National Library of Medicine. [Link]

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[5] 29 CFR 1910.1200.[6] [Link]

Sources

Handling

Operational Safety Guide: Personal Protective Equipment for Handling 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride

This guide provides essential safety protocols and logistical plans for the handling and disposal of 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride. As a substituted piperazine derivative, its handling requires a comp...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides essential safety protocols and logistical plans for the handling and disposal of 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride. As a substituted piperazine derivative, its handling requires a comprehensive understanding of the potential hazards associated with this class of compounds to ensure the safety of laboratory personnel and the integrity of research. This document is structured to provide not just procedural steps, but the scientific rationale behind them, empowering researchers to make informed safety decisions.

Hazard Assessment: The Rationale for Stringent PPE

While specific toxicological data for 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride is limited, a robust safety protocol can be established by evaluating the known hazards of the parent piperazine molecule and its analogs. Piperazine and its derivatives are recognized as hazardous substances with the potential to cause significant irritation and sensitization.[1][2]

  • Dermal and Ocular Hazard : Direct contact with piperazine compounds is well-documented to cause skin and eye irritation, with some analogs capable of causing severe irritation or burns.[3][4][5][6]

  • Respiratory Hazard : The primary concern with powdered forms of piperazine is respiratory irritation and sensitization.[5][6][7][8][9] Inhalation may lead to respiratory irritation, and repeated exposure can cause allergy or asthma-like symptoms.[2] Therefore, preventing the generation and inhalation of dust is critical.[10]

  • Systemic Effects : High levels of exposure to piperazine can lead to neurological effects such as weakness, tremors, and blurred vision.[3] Chronic exposure may result in target organ damage, affecting the upper respiratory tract and central nervous system.[1]

Given these potential hazards, a multi-layered PPE approach is mandatory to create a reliable barrier against all potential routes of exposure—dermal, ocular, and respiratory.

Core Personal Protective Equipment (PPE) Requirements

The selection of PPE must be based on a thorough risk assessment. The following table outlines the minimum required PPE for handling 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride in a laboratory setting.

Protection TypeSpecificationRationale
Eye and Face Protection Tightly fitting chemical safety goggles conforming to OSHA 29 CFR 1910.133 or European Standard EN166.[4][11] A full-face shield should be worn over goggles when handling larger quantities or when there is a significant splash risk.Protects against airborne particles and splashes that can cause severe eye irritation or chemical burns.[4][5]
Skin Protection Gloves: Chemical-resistant nitrile or neoprene gloves, inspected for integrity before each use. A double-gloving technique is recommended. Clothing: A flame-resistant lab coat, fully buttoned, with tight-fitting cuffs.[12]Prevents skin contact, which can lead to irritation and potential sensitization.[2][3] Contaminated clothing must be removed immediately and laundered separately before reuse.[3]
Respiratory Protection All handling of the solid compound must be performed in a certified chemical fume hood to minimize inhalation exposure.[12] If engineering controls are insufficient or during a significant spill, a NIOSH-approved respirator with an appropriate particulate filter is required.[1][4][10]Piperazine compounds are respiratory irritants and sensitizers.[2] Engineering controls are the primary defense, with respirators providing essential backup protection.

Occupational Exposure Limits (Piperazine and Salts)

Organization TWA (8-Hour) STEL (15-Minute) Notes
ACGIH TLV 0.03 ppm (inhalable fraction and vapor)[13] Not Established Dermal and Respiratory Sensitizer (DSEN, RSEN)[13]
NIOSH REL 5 mg/m³[14] Not Established -

| OSHA PEL | 5 mg/m³[13] | Not Established | - |

Operational Protocol: From Preparation to Disposal

A disciplined, sequential workflow is critical to minimize exposure risk. The following protocols for donning, handling, and doffing PPE are designed as a self-validating system to prevent cross-contamination.

  • Verify Engineering Controls: Ensure the chemical fume hood is operational and the sash is at the appropriate working height.

  • Locate Emergency Equipment: Confirm unobstructed access to an eyewash station and safety shower.[3][5]

  • Assemble Materials: Prepare all necessary equipment and reagents before bringing the chemical into the work area to minimize time and movement.

The donning sequence is designed to protect the user and prevent contamination of the PPE itself.

G cluster_donning PPE Donning Sequence A 1. Lab Coat (Fully buttoned, cuffs secured) B 2. Safety Goggles (Adjust for tight fit) A->B C 3. Face Shield (If splash risk is high) B->C D 4. Inner Gloves (Nitrile, check for tears) C->D E 5. Outer Gloves (Nitrile/Neoprene, pull over cuffs) D->E

Figure 1. Sequential PPE Donning Workflow
  • Perform all manipulations, including weighing and transfers, within the certified chemical fume hood.[12]

  • Use dry, clean-up procedures and tools (e.g., spatulas) to avoid generating dust.[10]

  • Keep the container of 1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride tightly sealed when not in use.[8][10]

  • Should the outer gloves become contaminated, remove and replace them immediately after moving away from the primary work area.

The doffing sequence is the most critical step for preventing personal contamination and is performed in reverse order of potential contamination.

G cluster_doffing PPE Doffing & Decontamination Sequence A 1. Decontaminate Work Area B 2. Remove Outer Gloves (Peel off without touching exterior) A->B C 3. Remove Face Shield & Lab Coat (Handle by non-contaminated surfaces) B->C D 4. Remove Safety Goggles C->D E 5. Remove Inner Gloves (Avoid skin contact) D->E F 6. Wash Hands Thoroughly (With soap and water) E->F

Figure 2. Doffing and Decontamination Workflow
Disposal and Spill Management Plan

Proper disposal is essential to protect personnel and the environment.

All contaminated materials must be treated as hazardous waste. This includes used gloves, weigh boats, paper towels, and any other disposable items that have come into contact with the chemical.

G cluster_disposal Waste Disposal Decision Tree Start Contaminated Item Solid Solid Waste Container (For PPE, weigh boats, etc.) Start->Solid Solid (PPE, etc.) Empty Empty Chemical Container Start->Empty Empty Container Liquid Aqueous Waste Container (For rinsates, etc.) Rinse Triple Rinse Container Empty->Rinse Rinse->Liquid Collect rinsate Disposal Dispose of Rinsed Container (As non-hazardous glass/plastic) Rinse->Disposal

Figure 3. Disposal Plan for Contaminated Materials
  • Evacuate: Alert others and evacuate the immediate area.

  • Secure: Prevent entry into the spill area.

  • Report: Inform your supervisor or institutional safety officer.

  • Clean-up (Minor Spills Only): If you are trained and have the appropriate PPE (including respiratory protection), clean up small powder spills by:

    • Gently covering the spill with an inert absorbent material.

    • Using dry clean-up procedures; AVOID generating dust.[10] Do not use a brush. A vacuum with a HEPA filter may be appropriate.

    • Placing all contaminated material into a clearly labeled, sealed container for hazardous waste disposal.[10][14]

    • Washing the spill area with soap and water after the solid material is removed.

Emergency First Aid Procedures

Immediate and appropriate first aid is vital in the event of an exposure.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][5]

  • Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap and water for at least 15 minutes.[2][5] Seek medical attention if irritation develops or persists.[5]

  • Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention.[4][5]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

References

  • Piperazine - HAZARD SUMMARY. New Jersey Department of Health. [Link]

  • Material Safety Data Sheet - Piperazine, anhydrous, 99%. Cole-Parmer. [Link]

  • Safety Data Sheet: Piperazine-1,4-dipropanesulphonic acid. Carl ROTH. [Link]

  • PIPERAZINE DIHYDROCHLORIDE | Occupational Safety and Health Administration. U.S. Department of Labor. [Link]

  • PIPERAZINE DIHYDROCHLORIDE HAZARD SUMMARY. New Jersey Department of Health. [Link]

  • NIOSH Pocket Guide to Chemical Hazards - Piperazine dihydrochloride. Centers for Disease Control and Prevention. [Link]

  • Piperazine Dihydrochloride | C4H12Cl2N2 | CID 8893 - PubChem. National Institutes of Health. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-(3,4-Dimethoxyphenyl)piperazine dihydrochloride
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